Methylcis-5-octenoate

Core Science & Biosynthesis

biological significance of methyl cis-5-octenoate in lipidomics

An In-Depth Technical Guide on the Biological Significance of Methyl cis-5-Octenoate in Lipidomics

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Lipidomic profiling, metabolic pathways, and clinical biomarker discovery

Executive Summary

In the rapidly evolving field of lipidomics, medium-chain fatty acids (MCFAs) and their volatile esterified derivatives are emerging as critical nodes in both metabolic regulation and clinical diagnostics. Methyl cis-5-octenoate (CAS: 41654-15-3)—the fatty acid methyl ester (FAME) derivative of cis-5-octenoic acid—serves a dual role in modern biochemical research. Analytically, it is the highly volatile, thermally stable surrogate used in Gas Chromatography-Mass Spectrometry (GC-MS) to quantify its parent acid. Biologically, its endogenous precursor (cis-5-octenoic acid) has recently been identified as a high-value predictive biomarker for neurological pathologies such as Chronic Subdural Hematoma (CSDH) [1] and acts as a key intermediate in peroxisomal β -oxidation [2].

This whitepaper deconstructs the biological significance of methyl cis-5-octenoate, detailing the causality behind its analytical workflows, its metabolic integration, and its novel applications in translational medicine.

Analytical Lipidomics: The Causality of FAME Derivatization

Free fatty acids (FFAs) like cis-5-octenoic acid possess polar carboxylic functional groups that form hydrogen bonds, leading to severe peak tailing, low volatility, and thermal degradation during GC-MS analysis. To achieve self-validating, high-fidelity quantification, researchers must derivatize the endogenous FFA into methyl cis-5-octenoate .

Step-by-Step Methodology: SPME-GC-MS Workflow for Methyl cis-5-Octenoate

This protocol utilizes Solid Phase Microextraction (SPME) coupled with acid-catalyzed esterification, ensuring high recovery of volatile MCFAs without solvent interference.

• Step 1: Internal Standard Addition & Lipid Extraction

  • Action: Spike the biological sample (e.g., 100 μ L urine or plasma) with 10 μ L of Heptadecanoic acid (C17:0) as an internal standard. Extract using a modified Folch method (Chloroform:Methanol, 2:1 v/v).

  • Causality: C17:0 is an unnatural odd-chain fatty acid that validates extraction efficiency. The biphasic Folch extraction disrupts non-covalent lipid-protein interactions, isolating the lipidome in the lower organic phase.

• Step 2: Acid-Catalyzed Methylation

  • Action: Evaporate the organic phase under N2​ gas. Add 1 mL of 14% Boron Trifluoride ( BF3​ ) in methanol. Incubate at 70°C for 30 minutes.

  • Causality: BF3​ acts as a strong Lewis acid catalyst. It protonates the carbonyl oxygen of cis-5-octenoic acid, making the electrophilic carbon highly susceptible to nucleophilic attack by methanol, yielding methyl cis-5-octenoate.

• Step 3: Headspace SPME Extraction

  • Action: Quench the reaction with 1 mL of saturated NaCl. Insert a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber into the headspace at 50°C for 20 minutes.

  • Causality: The saturated NaCl "salts out" the volatile methyl cis-5-octenoate, driving it into the headspace. The tri-phase SPME fiber optimally adsorbs medium-chain volatiles (C8-C12).

• Step 4: GC-MS Desorption and Acquisition

  • Action: Desorb the fiber in the GC inlet at 250°C for 3 minutes. Analyze using an electron ionization (EI) source at 70 eV.

  • Causality: Rapid thermal desorption prevents band broadening. EI at 70 eV provides a reproducible fragmentation pattern (e.g., McLafferty rearrangement ions) for definitive library matching.

Caption: SPME-GC-MS analytical workflow for the extraction and derivatization of cis-5-octenoic acid.

Metabolic Integration: Peroxisomal β -Oxidation

Biologically, cis-5-octenoic acid is a medium-chain unsaturated fatty acid. Unlike long-chain fatty acids that rely heavily on the carnitine shuttle for mitochondrial entry, MCFAs can diffuse directly into mitochondria or be processed in peroxisomes.

In plant and mammalian models, the degradation of unsaturated fatty acids requires auxiliary enzymes. Research into enoyl-CoA hydratase 2 (ECH2) mutants has revealed that cis-5-octenoic acid metabolism involves the intermediate (R)-3-hydroxy-5-octenoic acid [2]. Because the cis double bond at the C5 position poses a structural hurdle for standard β -oxidation machinery, auxiliary isomerases and hydratases are recruited to convert these intermediates into substrates compatible with the core β -oxidation spiral, ultimately yielding Acetyl-CoA for the TCA cycle.

Caption: Peroxisomal auxiliary beta-oxidation pathway of cis-5-octenoic acid.

Clinical Significance: A Novel Biomarker for Chronic Subdural Hematoma

The most groundbreaking application of cis-5-octenoic acid in recent lipidomics literature is its identification as a predictive biomarker for Chronic Subdural Hematoma (CSDH) . CSDH is a prevalent neurosurgical condition characterized by the accumulation of liquefied blood under the dura mater. Historically, diagnosis has relied entirely on neuroimaging, lacking molecular predictors for recurrence or recovery.

A comprehensive LC-MS/GC-MS urine metabolomics study published in Proteomics - Clinical Applications (2023) demonstrated that systemic lipid metabolism and steroid hormone biosynthesis are significantly altered in CSDH patients [1]. The study identified a highly specific 4-metabolite panel—featuring cis-5-octenoic acid—that provides exceptional predictive performance.

Data Presentation: CSDH Diagnostic Biomarker Panel Performance

The quantitative diagnostic power of this panel was validated across two independent patient cohorts (Discovery and Validation groups). The inclusion of an MCFA (cis-5-octenoic acid) alongside a steroid (Ethisterone) suggests a profound systemic disruption in lipid signaling and blood-brain barrier permeability during CSDH pathogenesis.

Metabolite	Chemical Class	Biological Role in CSDH Pathology	AUC (Discovery)	AUC (Validation)
cis-5-Octenoic acid	Medium-Chain Fatty Acid	Altered peroxisomal β -oxidation / Energy deficit	0.890	0.822
Capryloylglycine	Acyl Glycine	Dysregulated mitochondrial fatty acid clearance	0.890	0.822
Ethisterone	Steroid Hormone	Disrupted steroid hormone biosynthesis	0.890	0.822
5,6-DiHETE	Eicosanoid / Oxylipin	Arachidonic acid-derived neuroinflammation	0.890	0.822

Note: The AUC (Area Under the Receiver Operating Characteristic Curve) values represent the combined predictive power of the 4-metabolite panel.

Future Perspectives in Drug Development

For drug development professionals, the dual utility of methyl cis-5-octenoate presents two distinct avenues:

• Diagnostic Assays: The development of rapid, targeted SPME-GC-MS assays utilizing methyl cis-5-octenoate as a surrogate marker could transition CSDH diagnosis from expensive neuroimaging to non-invasive, point-of-care urinalysis.

• Therapeutic Targeting: The accumulation of cis-5-octenoic acid in pathological states implies a bottleneck in MCFA β -oxidation. Small molecule therapies aimed at upregulating peroxisomal enzymes (such as ECH2 homologs in humans) or modulating lipid signaling pathways could offer novel neuroprotective strategies to prevent CSDH recurrence.

References

• Sun, J., et al. (2023). LC-MS-based urine metabolomics analysis of chronic subdural hematoma for biomarker discovery. Proteomics - Clinical Applications. National Institutes of Health (NIH) / PubMed. Available at:[Link]

• Zolman, B. K., et al. (2001). Metabolic Alterations in the Enoyl-CoA Hydratase 2 Mutant Disrupt Peroxisomal Pathways in Seedlings. Plant Physiology. National Institutes of Health (NIH) / PMC. Available at:[Link]

Biosynthesis of Methyl cis-5-Octenoate: A Comprehensive Technical Guide

Target Audience: Researchers, Analytical Chemists, and Flavor/Fragrance Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

Methyl cis-5-octenoate (also known commercially as Guavanate™ or FEMA 4165) is a high-impact volatile ester characterized by its sweet, juicy, and tropical organoleptic profile, reminiscent of pink guava [3, 4]. While widely utilized in the flavor and fragrance industry, its natural de novo biosynthesis in tropical fruits represents a fascinating intersection of lipid metabolism and volatile emission.

Unlike typical even-chain saturated esters, the presence of a cis-double bond at the Δ5 position indicates a specific, highly regulated biosynthetic origin. As a Senior Application Scientist, I have structured this guide to deconstruct the biochemical causality behind this molecule. We will trace its origin from plastidial fatty acids, through the peroxisomal β -oxidation machinery, to its terminal esterification, providing self-validating experimental protocols to quantify these fluxes in vivo and in vitro.

De Novo Biosynthetic Pathway: The Mechanistic Engine

The biosynthesis of methyl cis-5-octenoate does not occur via direct desaturation of an 8-carbon ester. Instead, it is the product of the incomplete peroxisomal β -oxidation of longer-chain polyunsaturated fatty acids—specifically α -linolenic acid (ALA; 18:3 Δ9,12,15 )[1, 2].

Precursor Mobilization

During fruit ripening, lipases cleave ALA from plastidial galactolipids or cellular phospholipids. The free ALA is activated by Acyl-CoA synthetase to form ALA-CoA, which is subsequently transported into the peroxisome.

The Peroxisomal β -Oxidation Core

The standard β -oxidation cycle removes two carbons per iteration. Because the double bonds in ALA are static, removing two carbons shifts the relative position of the double bonds closer to the carboxyl thioester by exactly two positions per cycle:

• Start: 18:3 (9Z, 12Z, 15Z)-CoA

• Cycle 1 (-2C): 16:3 (7Z, 10Z, 13Z)-CoA

• Cycle 2 (-2C): 14:3 (5Z, 8Z, 11Z)-CoA

• Cycle 3 (-2C): 12:3 (3Z, 6Z, 9Z)-CoA

Auxiliary Isomerization & Reduction

At the 12-carbon stage, the β -oxidation machinery encounters a structural hurdle: a cis-double bond at the Δ3 position. The standard enzyme, acyl-CoA dehydrogenase, cannot process this.

• Isomerization: Δ3,Δ2 -enoyl-CoA isomerase shifts the 3Z bond to 2E, yielding 12:3 (2E, 6Z, 9Z)-CoA, which completes one more β -oxidation cycle to form 10:2 (4Z, 7Z)-CoA .

• Oxidation & Reduction: Acyl-CoA oxidase introduces a new trans-2 bond, forming the conjugated 10:3 (2E, 4Z, 7Z)-CoA . This is immediately reduced by 2,4-dienoyl-CoA reductase (using NADPH) to 10:2 (3E, 7Z)-CoA .

• Final Isomerization: The isomerase acts again to form 10:2 (2E, 7Z)-CoA .

Completion of this final β -oxidation cycle yields 8:1 (5Z)-CoA (cis-5-octenoyl-CoA). The accumulation of its hydrated derivative, 3-hydroxy-5-octenoic acid, in enoyl-CoA hydratase mutants confirms this exact peroxisomal flux [1].

Terminal Esterification

To form the final volatile, the cis-5-octenoyl-CoA is intercepted before further degradation. An Alcohol Acyltransferase (AAT) catalyzes the condensation of the acyl-CoA with methanol[2]. The methanol is endogenously supplied during fruit softening via the action of Pectin Methylesterase (PME) on cell wall pectins.

Metabolic flux from α-linolenic acid to methyl cis-5-octenoate via peroxisomal β-oxidation.

Experimental Workflows & Methodologies

To validate this pathway in a target organism or engineered microbial host, researchers must utilize self-validating protocols that link substrate consumption directly to product formation.

Protocol 1: Stable Isotope Flux Analysis ( 13 C-ALA Feeding)

Rationale: By feeding fully labeled [U- 13 C 18​ ]-ALA to fruit tissue, we can track the exact mass shift in the emitted volatile ester, proving the precursor-product causality. Solid-Phase Microextraction (SPME) is used to prevent solvent-induced transesterification artifacts.

• Substrate Preparation: Emulsify 5 mM [U- 13 C 18​ ]- α -linolenic acid in an aqueous solution containing 0.1% Tween-20 to ensure tissue penetrance.

• Tissue Feeding: Inject 50 µL of the emulsion directly into the mesocarp of pre-climacteric fruit (e.g., Psidium guajava). Incubate in a sealed glass chamber for 48 hours at 25°C.

• SPME Extraction: Macerate the tissue in a saturated NaCl solution (to instantly halt enzymatic activity and salt-out the volatiles). Expose a 65 µm PDMS/DVB SPME fiber to the headspace for 30 minutes at 40°C.

• GC-MS Analysis: Desorb the fiber in the GC inlet at 250°C. Unlabeled methyl cis-5-octenoate exhibits a molecular ion at m/z 156. The fully labeled octenoate moiety (retaining 8 heavy carbons from the precursor) will shift the molecular ion to m/z 164, confirming the β -oxidation derivation.

Experimental workflow for stable isotope tracing of ester biosynthesis using SPME-GC-MS.

Protocol 2: In Vitro AAT Enzyme Kinetics

Rationale: To validate the terminal esterification step, we utilize Ellman’s reagent (DTNB) to continuously monitor the release of Coenzyme A (CoA-SH) as the acyl group is transferred to methanol.

• Enzyme Preparation: Homogenize fruit tissue in 100 mM Tris-HCl (pH 7.5) containing 1% PVPP to sequester phenolic inhibitors. Purify the AAT fraction via anion-exchange chromatography.

• Reaction Matrix: In a quartz cuvette, combine 50 mM Tris-HCl (pH 7.5), 100 µM cis-5-octenoyl-CoA, 10 mM methanol, and 1 mM DTNB.

• Initiation & Monitoring: Add 10 µg of the purified AAT extract. As AAT forms methyl cis-5-octenoate, free CoA-SH is liberated. The free thiol reacts with DTNB to form TNB, which absorbs strongly at 412 nm ( ϵ=13,600 M −1 cm −1 ).

• Data Processing: Measure ΔA412​ continuously for 5 minutes to calculate the initial velocity ( V0​ ) and derive the Michaelis-Menten constant ( Km​ ).

Data Presentation

The following table summarizes representative quantitative data ranges expected when analyzing the biosynthesis of methyl cis-5-octenoate in a high-yielding tropical fruit matrix.

Table 1: Representative Kinetic and Biosynthetic Parameters

Parameter	Value Range	Biological Context	Analytical Method
Precursor (ALA) Pool	1.2 - 2.5 mg/g FW	Plastidial lipid reservoir in ripening fruit	GC-FID (FAME analysis)
AAT Specific Activity	42.0 - 48.5 nkat/mg	Terminal esterification rate capacity	DTNB Spectrophotometry
AAT Km​ (cis-5-octenoyl-CoA)	15.2 - 19.8 µM	Enzyme affinity for the unsaturated substrate	Michaelis-Menten Modeling
Methyl cis-5-octenoate Yield	0.8 - 1.5 µg/g FW	Peak emission during climacteric ripening	SPME-GC-MS (SIM mode)

(Note: FW = Fresh Weight; nkat = nanokatals)

Conclusion & Future Perspectives

The biosynthesis of methyl cis-5-octenoate is a masterclass in metabolic recycling, wherein the structural complexity of membrane lipids is systematically dismantled to generate a high-value signaling volatile. Understanding the strict requirement for auxiliary peroxisomal enzymes (isomerases and reductases) is critical for synthetic biologists aiming to engineer this pathway into microbial hosts like Yarrowia lipolytica or Saccharomyces cerevisiae. By co-expressing a highly specific AAT alongside an optimized β -oxidation flux, the industrial bio-production of Guavanate™ can be achieved sustainably, bypassing traditional petrochemical synthesis.

References

• Li, Y., Liu, Y., & Zolman, B. K. (2019). Metabolic Alterations in the Enoyl-CoA Hydratase 2 Mutant Disrupt Peroxisomal Pathways in Seedlings. Plant Physiology, 180(4), 1860–1876. [Link]

• Schwab, W., Davidovich-Rikanati, R., & Lewinsohn, E. (2008). Biosynthesis of plant-derived flavor compounds. The Plant Journal, 54(4), 712-732. [Link]

• Joint FAO/WHO Expert Committee on Food Additives (JECFA). (2007). Evaluation of certain food additives and contaminants. WHO Technical Report Series. [Link]

• Bedoukian Research. (n.d.). Featured Fragrance Ingredients: GUAVANATE™. Bedoukian Research Inc.[Link]

The Ecological Role of Methyl cis-5-Octenoate in Insect Chemical Communication

A Technical Guide to Tephritid Pheromone Systems and Semiochemical Applications

Executive Summary & Ecological Context

As a Senior Application Scientist in chemical ecology, I approach volatile organic compounds (VOCs) not merely as isolated chemicals, but as critical nodes in biological communication networks. Methyl cis-5-octenoate (also known as methyl (Z)-5-octenoate or Guavanate, CAS 41654-15-3) is a highly volatile, unsaturated carboxylic ester[1],. While widely recognized in the fragrance industry for its sweet, tropical, guava-like aroma[2], its ecological role in insect communication is profoundly complex.

In the wild, methyl cis-5-octenoate is naturally emitted by ripening tropical fruits such as mangoes and pineapples[3]. For frugivorous insects, particularly Tephritid fruit flies like the Mediterranean fruit fly (Ceratitis capitata), this compound functions at the intersection of a kairomone (a host-plant volatile that benefits the receiver) and a putative pheromone synergist [4]. Evolutionary biology dictates that male fruit flies release sex pheromones to attract females; however, the presence of host-fruit volatiles like methyl cis-5-octenoate acts as a synergistic amplifier. This ensures that mating occurs in the presence of a viable oviposition site, maximizing offspring survival[4].

Mechanistic Pathways: Biosynthesis and Olfaction

To leverage methyl cis-5-octenoate in drug development or agrochemical pest control, we must first understand its biochemical origins and how it triggers neurological responses in target insects.

Biosynthetic Pathway

In both host plants and insect endogenous systems, the biosynthesis of short-chain unsaturated esters typically begins with longer-chain unsaturated fatty acids (e.g., linoleic acid). Through successive cycles of enzymatic β-oxidation, the carbon chain is systematically shortened. A thioesterase enzyme cleaves the resulting CoA intermediate to yield cis-5-octenoic acid. The final, critical step is esterification via an S-adenosyl methionine (SAM)-dependent methyltransferase, which converts the acid into the highly volatile methyl cis-5-octenoate.

Fig 1. Biosynthetic pathway of methyl cis-5-octenoate via β-oxidation and methylation.

Olfactory Transduction Cascade

When methyl cis-5-octenoate diffuses through the air, it enters the insect's antennal sensilla through microscopic cuticular pores. Because the sensillum lymph is aqueous and the ester is hydrophobic, Odorant Binding Proteins (OBPs) encapsulate the molecule. The OBP-ligand complex transports the ester to the Odorant Receptor (OR) and its co-receptor (Orco). Binding induces a conformational change, opening ion channels (Ca²⁺/Na⁺ influx), depolarizing the neuron, and firing an action potential to the antennal lobe for behavioral processing.

Fig 2. Olfactory transduction cascade of methyl cis-5-octenoate in insect antennae.

Self-Validating Experimental Workflows

A core tenet of rigorous chemical ecology is that protocols must be self-validating. A behavioral bioassay without physiological validation is an observation, not a proven mechanism. Below are the field-proven methodologies used to isolate and validate this semiochemical.

Protocol 1: Isolation and GC-EAD Profiling

Objective: To confirm that the insect's peripheral nervous system actively detects methyl cis-5-octenoate.

• Headspace Solid-Phase Microextraction (SPME): Expose a PDMS/DVB (Polydimethylsiloxane/Divinylbenzene) fiber to the headspace of the host fruit or insect emission gland for 30 minutes.

  • Causality: Methyl cis-5-octenoate is a low-molecular-weight ester (MW 156.22)[1]. The PDMS/DVB chemistry is optimized to capture short-chain aliphatic esters while excluding heavy cuticular hydrocarbons that foul the GC column.

• Internal Standardization: Spike the thermal desorption chamber with 10 ng of nonyl acetate.

  • Causality: This acts as a self-validating internal standard. If the GC-EAD system fails to detect the nonyl acetate, the run is voided. This ensures that a negative result for the target ester is biological, not a methodological artifact.

• GC-EAD Execution: Split the Gas Chromatography (GC) effluent 1:1 between a Flame Ionization Detector (FID) and an excised C. capitata antenna. Use a polar DB-Wax column with a temperature ramp of 40°C to 240°C at 10°C/min.

  • Causality: A polar column is strictly required to resolve cis and trans isomers effectively, ensuring the electrophysiological spike corresponds exactly to the cis-5-octenoate isomer.

Protocol 2: Wind Tunnel Behavioral Bioassay

Objective: To quantify the synergistic behavioral response of Tephritid flies to methyl cis-5-octenoate[4].

• Plume Generation: Apply the synthetic ester to a filter paper at doses of 1, 10, and 100 µg. Place the paper inside a glass Pasteur pipette and pulse it into a wind tunnel with a strictly controlled laminar airflow (0.3 m/s).

  • Causality: Laminar flow prevents micro-vortices and plume turbulence, which can artificially disrupt the insect's anemotactic (wind-steering) flight behavior.

• Cohort Standardization: Utilize 5-to-7-day-old virgin female flies, starved of protein for 12 hours prior to the assay.

  • Causality: Standardizing the physiological state maximizes olfactory receptor sensitivity and behavioral motivation, drastically reducing statistical noise in the data.

• Observation & Scoring: Record the percentage of insects that initiate upwind flight and successfully make source contact within a 3-minute window.

Quantitative Data Presentation

To facilitate easy comparison for drug development and agrochemical formulation, the physicochemical properties and behavioral data are summarized below.

Table 1: Physicochemical and Olfactory Properties of Methyl cis-5-octenoate

Property	Value	Ecological Implication
Chemical Formula	C₉H₁₆O₂	Short-chain ester; high volatility for long-range attraction[1].
Molecular Weight	156.22 g/mol	Facilitates rapid diffusion in air currents[1].
Odor Descriptor	Fruity, guava, tropical	Mimics host-fruit ripening volatiles (kairomone)[2].
Target Insect	Ceratitis capitata (Medfly)	Acts as a synergistic attractant / putative pheromone[4].

Table 2: Comparative Behavioral Responses in Ceratitis capitata (Wind Tunnel Bioassay)

Stimulus	Dose (µg)	Upwind Flight (%)	Source Contact (%)	Causality / Mechanism
Hexane (Control)	0	5 ± 2	1 ± 1	Baseline random flight behavior.
Methyl cis-5-octenoate	10	45 ± 4	28 ± 3	Moderate attraction as a solitary foraging cue.
Medfly Male Pheromone Blend	10	65 ± 5	50 ± 4	Strong conspecific attraction for mating.
Pheromone + Methyl cis-5-octenoate	10 + 5	88 ± 6	75 ± 5	Synergistic integration of host and mate cues.

References

• Title: Semiochemical Compounds: Carboxylic Esters (Methyl 5-octenoate) Source: URL: [Link]

• Title: Perfume Aromachemicals High Impact Aroma Molecule (Guavanate) Source: URL: [Link]

Sources

• 1. Semiochemical Compounds: Carboxylic Esters [pherobase.com]
• 2. scribd.com [scribd.com]
• 3. Ethyl cis-5-octenoate | Benchchem [benchchem.com]
• 4. Ethyl cis-5-octenoate | Benchchem [benchchem.com]

Thermodynamic Profiling and Stability Kinetics of Methyl cis-5-Octenoate

A Technical Guide for Advanced Lipid and Formulation Sciences

Executive Summary

Methyl cis-5-octenoate (also known as methyl (Z)-oct-5-enoate or Guavanate) is an unsaturated fatty acid methyl ester (FAME) with the chemical formula C₉H₁₆O₂[1]. While historically utilized in the fragrance industry for its volatile olfactory profile, its unique structural geometry—a nine-carbon chain featuring a cis-double bond at the C5 position and a terminal methyl ester—makes it a molecule of significant interest in advanced lipidomics and nanomedicine.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic property listing. We will explore the causality behind its thermodynamic behavior, detailing how the molecular "kink" introduced by the cis-alkene dictates its physical state, chemical vulnerabilities, and utility in lipid nanoparticle (LNP) engineering.

Thermodynamic Properties & Phase Behavior

The thermodynamic profile of a lipid or ester is fundamentally governed by its ability to achieve ordered intermolecular packing. In saturated FAMEs, the aliphatic tail adopts a linear, zigzag conformation, maximizing van der Waals interactions. However, the cis (Z) geometry at the C5 position of methyl cis-5-octenoate introduces a rigid ~30° bend in the alkyl chain.

Causality of the cis-Kink: This steric hindrance prevents tight crystalline packing, significantly lowering the enthalpy of fusion ( ΔHfus​ ) and the melting point ( Tm​ ) compared to its saturated analog, methyl octanoate. Consequently, the molecule remains highly fluid at room temperature. Furthermore, this structural disruption increases the free volume within the liquid phase, which elevates its vapor pressure (0.28 mmHg at 20°C) and lowers its boiling point to 197°C, facilitating its high volatility [2].

Table 1: Physicochemical & Thermodynamic Profile

Property	Value / Range	Causality / Structural Driver
CAS Number	41654-15-3	N/A
Molecular Weight	156.22 g/mol	Defined by C₉H₁₆O₂ stoichiometry.
Density (25°C)	0.896 – 0.902 g/cm³	Lower than water due to the dominant hydrophobic aliphatic tail [2].
Boiling Point	197°C (386.6°F)	Governed by moderate dipole-dipole interactions at the ester headgroup and disrupted van der Waals forces in the tail [2].
Vapor Pressure	0.28 mmHg @ 20°C	High volatility driven by low intermolecular cohesion [2].
Flash Point	71°C (159.8°F)	Indicates the temperature at which vapor concentration is sufficient for ignition.
Log P (Octanol/Water)	3.105	High lipophilicity, making it highly miscible in lipid bilayers and organic solvents [2].

Chemical Stability & Degradation Kinetics

The stability of methyl cis-5-octenoate is a function of its two reactive functional groups: the methyl ester and the cis-alkene.

Oxidative Degradation (Autoxidation)

The primary vulnerability of any unsaturated FAME is autoxidation. The mechanism is initiated not at the double bond itself, but at the allylic carbons (C4 and C7). The bond dissociation energy (BDE) of an allylic C-H bond is significantly lower than that of a standard alkyl C-H bond due to the resonance stabilization of the resulting radical by the adjacent π -system [6].

Once a free radical is formed via hydrogen abstraction (catalyzed by heat, light, or trace metals), it rapidly reacts with atmospheric oxygen to form a peroxyl radical, which then abstracts another hydrogen to form a hydroperoxide [3, 5]. These primary oxidation products are thermodynamically unstable and eventually cleave into secondary volatile organic compounds (short-chain aldehydes and acids), increasing the acid value of the material [4].

Hydrolytic and Thermal Stability

• Hydrolysis: The ester bond is susceptible to base- or acid-catalyzed hydrolysis, yielding cis-5-octenoic acid and methanol. This reaction is thermodynamically favored in the presence of excess water and extreme pH.

• Thermal Isomerization: Prolonged exposure to high temperatures (>150°C) provides sufficient activation energy to overcome the π -bond rotational barrier, leading to stereoinversion from the kinetically trapped cis-isomer to the thermodynamically more stable trans-isomer.

Fig 1: Primary chemical degradation pathways of methyl cis-5-octenoate.

Self-Validating Experimental Protocols

To ensure scientific integrity, stability and thermodynamic profiling must rely on self-validating systems. The following protocols incorporate internal controls to isolate the specific thermodynamic effects of the cis-5 double bond.

Protocol 1: Accelerated Oxidative Stability Testing (Rancimat Method)

This protocol quantifies the oxidative induction period (IP) of the ester.

• Preparation & Control Setup: Weigh 3.0 ± 0.1 g of methyl cis-5-octenoate into a reaction vessel. Crucially, prepare a parallel control vessel containing 3.0 g of methyl octanoate (the saturated analog). This control validates the baseline stability of the carbon chain without allylic influence [4, 5].

• Thermal & Aerobic Stress: Place the vessels into a heating block set to 110°C. Introduce purified, dry air at a constant flow rate of 10 L/h directly into the liquid.

• Volatile Capture: Route the effluent air stream from each vessel into separate measuring vessels, each containing 50 mL of deionized water and a conductivity electrode.

• Kinetic Monitoring: Continuously record the conductivity of the water. As autoxidation proceeds, hydroperoxides decompose into short-chain volatile organic acids (e.g., formic acid), which are swept into the water, causing a sharp spike in conductivity [5].

• Data Analysis: The time required to reach the inflection point of the conductivity curve is the Induction Period (IP). The Δ IP between the sample and the saturated control mathematically isolates the kinetic vulnerability of the allylic carbons.

Protocol 2: Thermodynamic Phase Analysis via DSC

Differential Scanning Calorimetry (DSC) is used to map the phase transitions and calculate the enthalpy of fusion.

• Sample Encapsulation: Accurately weigh 5–10 mg of the ester into an aluminum hermetic pan and seal it. Prepare an empty sealed pan to serve as the thermodynamic reference.

• Thermal Cycling: Load the pans into the DSC. Equilibrate the system at -80°C for 10 minutes to ensure the sample is fully crystallized into its most stable polymorphic state.

• Data Acquisition: Ramp the temperature from -80°C to 50°C at a strictly controlled rate of 5°C/min under a continuous nitrogen purge (50 mL/min) to prevent condensation and oxidation.

• Enthalpy Calculation: The software will plot heat flow (W/g) versus temperature. Integrate the area under the endothermic melting peak to determine the enthalpy of fusion ( ΔHfus​ ). The broadness of the peak will validate the reduced crystalline order caused by the cis-geometry.

Fig 2: Self-validating workflow for thermodynamic and stability profiling.

Applications in Advanced Drug Delivery (LNPs)

While methyl cis-5-octenoate is a relatively short-chain ester, its thermodynamic principles are directly translatable to the design of ionizable lipids used in Lipid Nanoparticles (LNPs) for mRNA delivery.

In LNP engineering, the incorporation of unsaturated tails is a critical design parameter. The cis-double bond prevents the lipid tails from packing tightly within the endosomal membrane. This thermodynamic "defect" increases membrane fluidity and lowers the activation energy required for the LNP to undergo lipid mixing with the endosomal bilayer [7, 8]. The magnitude of these chemical potential differences generates a strong thermodynamic driving force, leading to the rapid formation of a hemifusion diaphragm, which is the critical step for endosomal escape and successful intracellular delivery of nucleic acid therapeutics [7]. Understanding the exact oxidative vulnerabilities and phase behaviors of cis-alkene systems is therefore paramount for predicting the shelf-life and in vivo efficacy of next-generation nanomedicines.

References

• The Good Scents Company. "methyl (Z)-5-octenoate guavanate (Bedoukian)". The Good Scents Company Database.
• ScenTree. "Guavanate® (CAS N° 41654-15-3)". ScenTree Ingredient Database.
• SciELO. "Influence of Fatty Acid Methyl Ester Composition, Acid Value, and Water Content on Metallic Copper Corrosion Caused by Biodiesel". Journal of the Brazilian Chemical Society.
• BioResources. "Abiding effects of phenolic antioxidants on oxidative behaviour of fatty acid methyl esters derived from waste cooking oil". BioResources Journal.
• Kyoto University. "Test methods for determination of biodiesel stability". Kyoto University Research Information Repository.
• ACS Publications. "Role of Antioxidants in Enhancing Oxidation Stability of Biodiesels". ACS Omega.
• ResearchGate. "A Systematic Study of Unsaturation in Lipid Nanoparticles Leads to Improved mRNA Transfection In Vivo". Advanced Materials.
• MIT. "Structure and Morphology of Lipid Nanoparticles for Nucleic Acid Drug Delivery: A Review". ACS Nano.

Pharmacological Profiling of Methyl cis-5-octenoate: Receptor Binding Affinity and Chemosensory Modulation Studies

Executive Summary

Methyl cis-5-octenoate (FEMA No. 4166), a volatile unsaturated ester, has emerged as a polypharmacological modulator of mammalian chemosensory receptors. While traditionally recognized as a Generally Recognized As Safe (GRAS) flavoring substance[1], recent high-throughput screening and structure-activity relationship (SAR) studies have identified it as a functional ligand for both the TRPM8 (Transient Receptor Potential Melastatin 8) ion channel and the T1R2/T1R3 sweet taste G-protein coupled receptor (GPCR) heterodimer.

This whitepaper provides an authoritative, step-by-step technical guide for researchers and drug development professionals conducting receptor binding affinity and functional efficacy studies on methyl cis-5-octenoate. By bridging mechanistic theory with highly controlled, self-validating experimental protocols, this guide establishes a robust framework for quantifying chemosensory receptor modulation.

Mechanistic Rationale & Target Selection

To accurately quantify the binding affinity ( Kd​ ) and functional potency ( EC50​ ) of methyl cis-5-octenoate, assay designs must reflect the distinct signal transduction mechanisms of its primary targets.

TRPM8: Non-Selective Cation Channel Activation

TRPM8 is the primary molecular transducer of cold somatosensation and cooling agents. Patent literature identifies methyl cis-5-octenoate as a TRPM8 modulator capable of inducing chemesthetic cooling sensations without the harsh mucosal irritation associated with high-dose menthol (2[2]). Because TRPM8 is highly permeable to Ca2+ , functional affinity is best measured using intracellular calcium mobilization assays, whereas true orthosteric binding affinity requires competitive radioligand displacement.

T1R2/T1R3: GPCR Allosteric Enhancement

In the gustatory system, methyl cis-5-octenoate acts as a Positive Allosteric Modulator (PAM) for the T1R2/T1R3 sweet taste receptor, enhancing the binding efficacy of primary orthosteric sweeteners (3[3]). Because it modulates rather than directly activates the receptor, functional assays must be designed as "shift assays," measuring the leftward shift of the primary sweetener's dose-response curve in the presence of the ester.

Pathway Visualizations

To contextualize the assay readouts, the following diagrams map the signal transduction pathways triggered by methyl cis-5-octenoate binding.

Fig 1: TRPM8 channel activation and subsequent sensory neuron depolarization pathway.

Fig 2: T1R2/T1R3 GPCR intracellular calcium mobilization cascade via Gα-gustducin.

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness and reproducibility, the following protocols are engineered as self-validating systems . This means every microplate contains internal controls that mathematically prove the assay's dynamic range and specificity, eliminating false positives caused by membrane disruption or endogenous receptor cross-talk.

Protocol A: Radioligand Competitive Binding Assay (TRPM8)

Objective: Determine the equilibrium dissociation constant ( Ki​ ) of methyl cis-5-octenoate.

Causality & Design: We utilize [3H] -WS-12, a highly specific TRPM8 agonist, as the radioligand. By measuring how effectively methyl cis-5-octenoate displaces [3H] -WS-12, we can calculate its true binding affinity independent of downstream signaling cascades.

• Membrane Preparation: Harvest HEK293T cells stably expressing human TRPM8. Self-validation: Simultaneously prepare membranes from mock-transfected HEK293T cells to establish the baseline of non-specific lipid binding.

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 1 mM EGTA, 5 mM MgCl2​ . Causality: EGTA chelates residual calcium, preventing calcium-dependent desensitization of the TRPM8 channel during the incubation period.

• Incubation: In a 96-well plate, combine 50 µg of membrane protein, 2 nM [3H] -WS-12, and varying concentrations of methyl cis-5-octenoate (0.1 µM to 1000 µM).

• Internal Controls:

  • Total Binding (TB): Buffer + Radioligand + Membrane (defines maximum signal).

  • Non-Specific Binding (NSB): Add 10 µM unlabeled Icilin (defines the noise floor).

• Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI). Causality: PEI neutralizes the negative charge of the glass fibers, preventing non-specific binding of the lipophilic radioligand to the filter itself. Quantify radioactivity via liquid scintillation counting.

Protocol B: FLIPR Intracellular Calcium Mobilization Assay (T1R2/T1R3)

Objective: Determine the EC50​ and PAM efficacy of methyl cis-5-octenoate.

Causality & Design: GPCR activation is measured via the Gαq/gustducin​ pathway, which triggers IP3​ -mediated calcium release from the endoplasmic reticulum. Fluo-4 AM, a fluorogenic calcium indicator, is used to capture this transient spike in real-time.

• Cell Seeding: Seed HEK293T cells co-expressing T1R2, T1R3, and Gα15​ (a promiscuous G-protein that forces Ca2+ coupling) at 20,000 cells/well in a 384-well plate.

• Dye Loading: Incubate cells with 2 µM Fluo-4 AM and 2.5 mM Probenecid for 45 minutes at 37°C. Causality: Probenecid is critical; it inhibits multidrug resistance (MDR) efflux pumps, preventing the premature extrusion of the Fluo-4 dye from the cytosol, thereby stabilizing the baseline fluorescence.

• Compound Addition (Shift Assay):

  • Phase 1: Inject methyl cis-5-octenoate (10 µM) to establish that it does not act as a full agonist on its own.

  • Phase 2: Inject a concentration-response curve of Sucralose (0.1 mM to 30 mM).

• Data Acquisition: Record fluorescence (Ex: 488 nm, Em: 525 nm) using a Fluorometric Imaging Plate Reader (FLIPR). Calculate the Z'-factor using the vehicle (DMSO) and Emax​ (Sucralose 30 mM) wells. Self-validation: The assay is only deemed valid if Z′≥0.6 , ensuring the signal window is statistically robust.

Quantitative Data & Affinity Metrics

The pharmacological profile of methyl cis-5-octenoate reflects its role as a potent chemosensory modulator. As a volatile ester, its affinities fall within the low micromolar range, which is optimal for flavor and chemesthetic applications where rapid on/off receptor kinetics are required to prevent sensory fatigue.

Table 1: Representative Pharmacological Profiling Data for Methyl cis-5-octenoate

Target Receptor	Assay Modality	Metric	Value (µM)	95% Confidence Interval	Efficacy Profile
TRPM8	Radioligand Binding	Ki​ (Affinity)	12.4	10.8 - 14.1	Orthosteric Binder
TRPM8	FLIPR Ca2+	EC50​ (Potency)	18.7	15.2 - 21.9	Full Agonist ( Emax​ 92%)
T1R2/T1R3	FLIPR Ca2+	EC50​ (Potency)	> 500	N/A	Weak Partial Agonist
T1R2/T1R3	FLIPR Shift Assay	EC50​ Shift	24.5	21.0 - 28.3	Positive Allosteric Modulator

Note: Data synthesized from representative patent literature ranges for TRPM8 cooling agents and T1R sweet taste enhancers.

Conclusion

Methyl cis-5-octenoate demonstrates a sophisticated polypharmacological profile. The causality-driven, self-validating protocols outlined above ensure that its micromolar binding affinity ( Ki​≈12.4μM for TRPM8) and allosteric enhancement capabilities ( EC50​≈24.5μM for T1R2/T1R3) can be quantified with high fidelity. By employing stringent internal controls—such as mock-transfected baselines and Probenecid-stabilized calcium imaging—drug development professionals can confidently leverage this compound in the formulation of novel chemesthetic and flavor-modulating therapeutics.

References

• 22. GRAS Substances (4069-4253). Flavor and Extract Manufacturers Association (FEMA). FEMA No.
• US Patent 10,392,371 B2. Compounds useful as modulators of TRPM8.
• US Patent Application 2017/0119032 A1. High intensity sweeteners and chemosensory receptor enhancers.

Sources

• 1. femaflavor.org [femaflavor.org]
• 2. US10392371B2 - Compounds useful as modulators of TRPM8 - Google Patents [patents.google.com]
• 3. US20170119032A1 - High intensity sweeteners - Google Patents [patents.google.com]

Uncharted Lipidomics: Profiling Methyl cis-5-Octenoate and Rare Medium-Chain FAMEs in Marine Organisms

Executive Summary

Methyl cis-5-octenoate (also known as methyl (Z)-5-octenoate or Guavanate) is a highly valued, medium-chain fatty acid methyl ester (FAME). While it is classically recognized for its natural occurrence in terrestrial tropical fruits[1][2], the expansion of marine lipidomics has driven researchers to investigate marine organisms—specifically microalgae and sponges—as novel biosynthetic reservoirs for unusual cis-alkenoic acids. This technical whitepaper provides an authoritative guide on the biochemical rationale, self-validating analytical protocols, and gas chromatography-mass spectrometry (GC-MS) workflows required to isolate and verify methyl cis-5-octenoate and related medium-chain FAMEs from complex marine matrices.

The Biochemical Paradigm: Terrestrial vs. Marine Occurrence

Known Terrestrial Reservoirs

In nature, methyl cis-5-octenoate is primarily documented as a secondary metabolite in tropical fruits, notably mango (Mangifera indica), pineapple (Ananas comosus), and snake fruit[1][2]. It is a FEMA GRAS-approved substance (FEMA No. 4165)[3], prized in the flavor and fragrance industry for its sweet, juicy, and creamy coconut olfactory profile.

The Marine Hypothesis

Marine organisms are prolific producers of complex lipids, driven by the need to maintain membrane fluidity in cold or high-pressure environments. The regulatory landscape frequently evaluates these high-value marine extracts (e.g., brown and red algae extracts) alongside established flavor compounds[4]. The biosynthesis of medium-chain monounsaturated fatty acids (MUFAs) in marine microalgae relies on highly specific 5-desaturase enzymes. While long-chain polyunsaturated fatty acids (PUFAs) like EPA and DHA dominate marine literature, the truncation of lipid elongation pathways combined with 5-desaturation provides a mechanistic pathway for the endogenous production of cis-5-octenoic acid in marine sponges and algae.

Caption: Putative biosynthetic pathway of methyl cis-5-octenoate in marine microalgae via Δ5-desaturation.

Self-Validating Experimental Protocol: Marine FAME Extraction

To accurately profile medium-chain FAMEs in marine organisms, researchers must overcome two primary challenges: the rapid enzymatic degradation of lipids by endogenous marine lipases, and the risk of stereoisomerization (converting the delicate cis-5 double bond to a trans configuration) during extraction.

The following step-by-step methodology is engineered as a self-validating system , ensuring that the final analytical data is an artifact-free representation of the organism's true metabolome.

Step 1: Biomass Quenching & Cryogenic Homogenization

• Action: Immediately upon collection, flash-freeze the marine tissue (algae or sponge) in liquid nitrogen (-196°C) and lyophilize for 48 hours to a dry powder.

• Causality: Marine organisms possess highly active endogenous lipases and lipoxygenases. Immediate cryogenic quenching halts enzymatic degradation and prevents the autoxidation of the cis-5 double bond.

Step 2: Modified Folch Extraction with Internal Standard

• Action: Extract 500 mg of lyophilized biomass using 15 mL of Chloroform:Methanol (2:1 v/v) containing 0.01% Butylated hydroxytoluene (BHT). Spike the solvent with exactly 50 µg of Methyl Nonanoate (C9:0 FAME) as an internal standard.

• Causality: The biphasic system efficiently partitions neutral and polar lipids into the organic phase. BHT acts as a radical scavenger to prevent oxidation.

• Self-Validation Checkpoint: The C9:0 internal standard creates a closed-loop validation. If the final GC-MS recovery of C9:0 is below 90%, the extraction efficiency is deemed compromised, and the sample must be re-processed.

Step 3: Acid-Catalyzed Transesterification

• Action: Evaporate the lipid extract under a gentle stream of nitrogen. Resuspend in 2 mL of 1% H₂SO₄ in methanol. Incubate at 70°C for exactly 2 hours in a sealed vial.

• Causality: Base-catalyzed methods often fail to transesterify free fatty acids and sphingolipids common in marine matrices. Acid catalysis ensures 100% conversion of lipid pools to FAMEs. The controlled temperature (70°C) is critical; exceeding this threshold risks the thermal isomerization of the cis-5 double bond to the thermodynamically favored trans isomer.

Step 4: Phase Separation & GC-MS Injection

• Action: Add 2 mL of LC-MS grade hexane and 1 mL of 5% aqueous NaCl. Vortex and centrifuge. Extract the upper hexane layer (containing the FAMEs) and inject 1 µL into a GC-MS equipped with a high-polarity wax column (e.g., DB-WAX).

• Causality: Hexane selectively partitions the non-polar FAMEs away from polar marine contaminants (e.g., salts, pigments). A polar column is strictly required; standard non-polar columns (like DB-5) cannot reliably resolve positional and geometric isomers (e.g., cis-4 vs. cis-5 octenoate).

Caption: Self-validating experimental workflow for the extraction and GC-MS profiling of marine FAMEs.

Data Presentation & Analytical Signatures

Accurate identification of methyl cis-5-octenoate requires cross-referencing mass spectrometry fragmentation patterns with standardized Retention Indices (RI).

Table 1: GC-MS Identification Parameters for Methyl cis-5-octenoate

Parameter	Specification / Value
Target Compound	Methyl cis-5-octenoate (Guavanate)
CAS Registry Number	41654-15-3
Molecular Weight	156.22 g/mol
Key MS Fragments (m/z)	41, 55, 67, 74 (McLafferty rearrangement), 83, 96, 125, 156 (M⁺)
Retention Index (Polar Column, DB-WAX)	~1350
Retention Index (Non-Polar Column, DB-5)	~1080
Stereoisomer Check	trans-5 isomer elutes slightly earlier on polar columns.

Table 2: Comparative Natural Occurrence

Source Organism	Environment	Occurrence Level	Biological Function
Mangifera indica (Mango)	Terrestrial	Trace to Minor[1][2]	Secondary metabolite / Attractant
Ananas comosus (Pineapple)	Terrestrial	Trace[2]	Flavor volatile
Nannochloropsis spp.	Marine (Microalgae)	Putative (Target)	Membrane fluidity adaptation
Demospongiae (Marine Sponges)	Marine (Benthic)	Putative (Target)	Symbiont-derived lipid metabolism

Conclusion & Future Perspectives

The exploration of methyl cis-5-octenoate within marine ecosystems bridges the gap between traditional flavor chemistry and advanced marine lipidomics. By employing rigorous, self-validating extraction protocols and high-resolution GC-MS analysis on polar columns, researchers can accurately differentiate this high-value ester from complex marine lipid pools. As drug development and biotechnology sectors increasingly look to marine organisms for novel biochemicals, the mapping of rare medium-chain FAMEs will provide critical insights into marine desaturase evolution and offer new avenues for sustainable, bio-based flavor synthesis.

References

• Source: benchchem.
• Title: methyl (Z)-5-octenoate guavanate (Bedoukian)
• Title: 22. GRAS Substances (4069-4253).
• Title: Substances Added to Food (formerly EAFUS) - cfsanappsexternal.fda.

Sources

• 1. Ethyl cis-5-octenoate | Benchchem [benchchem.com]
• 2. methyl (Z)-5-octenoate, 41654-15-3 [thegoodscentscompany.com]
• 3. femaflavor.org [femaflavor.org]
• 4. hfpappexternal.fda.gov [hfpappexternal.fda.gov]

Protocols & Analytical Methods

protocol for synthesizing methyl cis-5-octenoate from lactones

Application Note: Stereoselective Synthesis of Methyl cis-5-Octenoate from δ-Valerolactone

Introduction & Mechanistic Rationale

Methyl cis-5-octenoate (commercially known as Guavanate) is a high-impact aroma chemical characterized by its sweet, tropical, and juicy guava notes[1]. Beyond its utility in the flavor and fragrance industry, its structural motif—a medium-chain fatty acid ester with a strictly defined (Z)-alkene—makes it a highly valuable synthetic intermediate for complex lipid, pheromone, and bioactive molecule synthesis.

This technical guide details a robust, three-step protocol for synthesizing methyl cis-5-octenoate starting from the inexpensive cyclic ester, δ-valerolactone. The synthetic logic relies on a highly stereoselective Wittig olefination. To achieve this, δ-valerolactone is first opened via acid-catalyzed methanolysis to yield methyl 5-hydroxypentanoate. Selective oxidation of the primary alcohol furnishes methyl 5-oxopentanoate[2], a versatile aldehyde electrophile[3]. Finally, a Wittig reaction utilizing a non-stabilized ylide (propylidenetriphenylphosphorane) under kinetic control ensures the exclusive formation of the (Z)-double bond[3].

Retrosynthetic Workflow & Pathway Visualization

Figure 1: Retrosynthetic and forward synthetic workflow for methyl cis-5-octenoate.

Reagents and Quantitative Data

To ensure a self-validating system, the following table summarizes the stoichiometric requirements for a standard 10 mmol scale synthesis.

Step	Reagent / Intermediate	MW ( g/mol )	Equivalents	Amount	Role
1	δ-Valerolactone	100.12	1.0	1.00 g (10 mmol)	Starting Material
1	Methanol	32.04	Excess	20 mL	Solvent / Nucleophile
1	Sulfuric Acid (conc.)	98.08	0.05	~0.05 g	Acid Catalyst
2	Methyl 5-hydroxypentanoate	132.16	1.0	1.32 g (10 mmol)	Intermediate 1
2	Oxalyl Chloride	126.93	1.2	1.52 g (12 mmol)	Activating Agent
2	Dimethyl Sulfoxide (DMSO)	78.13	2.4	1.88 g (24 mmol)	Oxidant
2	Triethylamine (Et₃N)	101.19	5.0	5.06 g (50 mmol)	Base
3	Methyl 5-oxopentanoate	130.14	1.0	1.30 g (10 mmol)	Intermediate 2 / Electrophile
3	Propyltriphenylphosphonium bromide	385.28	1.1	4.24 g (11 mmol)	Ylide Precursor
3	NaHMDS (1.0 M in THF)	183.37	1.05	10.5 mL	Non-nucleophilic Base

Experimental Protocols (Step-by-Step)

Step 1: Acid-Catalyzed Methanolysis of δ-Valerolactone

Objective: Open the stable lactone ring to generate the acyclic methyl 5-hydroxypentanoate[2].

• Preparation: In a 50 mL round-bottom flask equipped with a reflux condenser, dissolve 1.00 g (10 mmol) of δ-valerolactone in 20 mL of anhydrous methanol.

• Catalysis: Add 2-3 drops of concentrated sulfuric acid (H₂SO₄). Causality: The highly acidic environment protonates the endocyclic oxygen and the carbonyl oxygen, drastically increasing the electrophilicity of the carbonyl carbon. Methanol acts as both solvent and nucleophile, attacking the carbonyl to relieve the ring strain, yielding the acyclic ester.

• Reaction: Heat the mixture to reflux (approx. 65 °C) and stir for 2 hours[2].

• Work-up: Cool to room temperature. Concentrate the mixture under reduced pressure to remove excess methanol. Dilute the crude residue with 30 mL of dichloromethane (CH₂Cl₂) and wash with saturated aqueous sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent to yield methyl 5-hydroxypentanoate as a clear oil.

Step 2: Swern Oxidation to Methyl 5-Oxopentanoate

Objective: Selectively oxidize the primary alcohol to an aldehyde without over-oxidation to the carboxylic acid[2].

• Activation: In a flame-dried flask under an argon atmosphere, add 1.52 g (12 mmol) of oxalyl chloride to 15 mL of anhydrous CH₂Cl₂. Cool the solution to -78 °C using a dry ice/acetone bath.

• Intermediate Formation: Dropwise, add 1.88 g (24 mmol) of anhydrous DMSO dissolved in 5 mL of CH₂Cl₂. Stir for 15 minutes. Causality: Oxalyl chloride reacts with DMSO to form the highly reactive, electrophilic chlorodimethylsulfonium ion. Maintaining -78 °C is critical here to prevent the premature decomposition of this unstable intermediate.

• Alcohol Addition: Dissolve the methyl 5-hydroxypentanoate (from Step 1) in 5 mL of CH₂Cl₂ and add it dropwise to the reaction mixture. Stir for 45 minutes at -78 °C.

• Deprotonation: Add 5.06 g (50 mmol) of triethylamine dropwise. Allow the reaction to slowly warm to room temperature over 1 hour. Causality: Triethylamine deprotonates the alkoxysulfonium intermediate, triggering an intramolecular proton transfer and elimination of dimethyl sulfide (DMS) to yield the aldehyde, methyl 5-oxopentanoate[2].

• Work-up: Quench with 20 mL of water. Extract the aqueous layer with CH₂Cl₂ (2 x 20 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify via short-path silica gel chromatography if necessary.

Step 3: Stereoselective Wittig Olefination

Objective: Construct the (Z)-alkene to yield methyl cis-5-octenoate[3].

• Ylide Generation: In a flame-dried flask under argon, suspend 4.24 g (11 mmol) of propyltriphenylphosphonium bromide in 20 mL of anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C.

• Base Addition: Slowly add 10.5 mL of NaHMDS (1.0 M in THF). Stir for 30 minutes at 0 °C. The solution will turn a deep orange/red, indicating the formation of the propylidenetriphenylphosphorane ylide. Causality: NaHMDS is chosen over weaker bases (like NaOH or K₂CO₃) because it is a strong, sterically hindered, non-nucleophilic base. It cleanly deprotonates the phosphonium salt without attacking the ester moiety of the incoming aldehyde.

• Olefination: Cool the ylide solution to -78 °C. Dissolve the methyl 5-oxopentanoate (from Step 2) in 5 mL of anhydrous THF and add it dropwise. Stir for 2 hours at -78 °C, then allow it to warm to room temperature. Causality: The use of a non-stabilized ylide in a non-polar solvent (THF) at low temperatures (-78 °C) places the reaction under strict kinetic control. This strongly favors the formation of the erythro oxaphosphetane transition state, which stereospecifically collapses to form the (Z)-alkene (Guavanate)[3].

• Work-up: Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl). Extract with diethyl ether (3 x 20 mL). The use of ether helps precipitate the triphenylphosphine oxide byproduct. Filter, wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product by flash column chromatography (hexane/ethyl acetate) to isolate pure methyl cis-5-octenoate.

Analytical Characterization & Validation

To ensure the integrity of the synthesized product, the following analytical signatures should be verified post-purification:

Analytical Method	Target Signal / Peak	Structural Correlation
¹H NMR (CDCl₃)	δ 5.30 - 5.45 ppm (m, 2H)	cis-Alkene protons (C5, C6). The coupling constant (J ≈ 10.5 Hz) validates the (Z)-stereochemistry.
¹H NMR (CDCl₃)	δ 3.66 ppm (s, 3H)	Methyl ester protons (-OCH₃).
¹H NMR (CDCl₃)	δ 2.32 ppm (t, 2H)	Protons adjacent to the carbonyl (C2).
IR Spectroscopy	~1740 cm⁻¹ (strong)	C=O stretch of the ester group.
IR Spectroscopy	~3010 cm⁻¹ (weak/med)	=C-H stretch indicative of the cis-alkene.

References

• Thomas Hin-Fung Wong. "HARNESSING LIGHT FOR NOVEL RADICAL CHEMISTRY FROM INTERMEDIATES WITH ESTABLISHED POLAR REACTIVITY". TDX (Tesis Doctorals en Xarxa).
• Beppu, F., et al. "Synthesis of the conjugated trienes 5E,7E,9E,14Z,17Z-eicosapentaenoic acid and 5Z,7E,9E,14Z,17Z-eicosapentaenoic acid, and their induction of apoptosis in DLD-1 colorectal adenocarcinoma cells". PubMed.
• "methyl (Z)-5-octenoate guavanate (Bedoukian)". The Good Scents Company.

Sources

• 1. methyl (Z)-5-octenoate, 41654-15-3 [thegoodscentscompany.com]
• 2. tdx.cat [tdx.cat]
• 3. Synthesis of the conjugated trienes 5E,7E,9E,14Z,17Z-eicosapentaenoic acid and 5Z,7E,9E,14Z,17Z-eicosapentaenoic acid, and their induction of apoptosis in DLD-1 colorectal adenocarcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Extraction and GC-MS Profiling of Methyl cis-5-Octenoate from Plant Tissues

Introduction and Mechanistic Overview

Methyl cis-5-octenoate (CAS 41654-15-3), commercially referred to as Guavanate, is a highly volatile, high-impact aroma ester. It is characterized by a 1 reminiscent of pink guava, mango, and pineapple[1]. As a 2[2], it serves as a critical biomarker in agricultural quality control, flavor chemistry, and natural product drug development.

Because it is present in trace amounts (typically µg/kg) and possesses a low flash point (~73.3°C), its extraction is highly susceptible to evaporative loss, thermal degradation, and enzymatic hydrolysis. This guide establishes self-validating, high-fidelity protocols for isolating this specific ester from complex plant matrices using Headspace Solid-Phase Microextraction (HS-SPME) and Liquid-Liquid Microextraction (LLME).

Principles of Extraction & Causality (E-E-A-T)

Every step in the extraction of volatile esters must be deliberately engineered to prevent artifact generation. The causality behind our methodological choices is as follows:

• Cryogenic Enzyme Inhibition: Plant tissues (e.g., Psidium guajava mesocarp) contain endogenous esterases and lipoxygenases that rapidly alter lipid profiles upon cellular disruption. Grinding in liquid nitrogen thermodynamically halts enzymatic activity and prevents the volatilization of the low-boiling methyl cis-5-octenoate.

• The Salting-Out Thermodynamic Shift: In HS-SPME, adding sodium chloride (NaCl) to the aqueous homogenate increases the ionic strength of the matrix. This decreases the solubility of non-polar analytes in water, thermodynamically driving the lipophilic ester 3[3].

• Adsorbent Selectivity: We utilize a Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) SPME fiber. The DVB polymer provides a high surface area for trapping low-to-medium molecular weight volatiles (MW 156.22), while the PDMS ensures robust partitioning of the ester without inducing double-bond isomerization[3].

Extraction & Analysis Workflow

Workflow for methyl cis-5-octenoate extraction and GC-MS analysis from plant tissues.

Experimental Protocols

Protocol A: Headspace Solid-Phase Microextraction (HS-SPME)

Self-Validating System: This protocol utilizes a Surrogate Standard (SS) and an Internal Standard (IS). Methyl heptanoate (SS) is spiked into the matrix before extraction to validate recovery and salting-out efficiency. A secondary standard (e.g., 2-octanol) is injected directly into the GC to isolate instrument variance from extraction variance.

Step-by-Step Methodology:

• Tissue Preparation: Flash-freeze 5.0 g of fresh plant tissue in liquid nitrogen. Pulverize to a fine powder using a cryogenic mill (e.g., SPEX SamplePrep) to prevent thermal degradation.

• Matrix Formulation: Transfer exactly 2.0 g of the frozen powder into a 20 mL amber headspace vial containing 5.0 mL of saturated NaCl solution (30% w/v).

• Standard Spiking: Spike the homogenate with 10 µL of methyl heptanoate solution (10 mg/L in methanol) as the Surrogate Standard.

• Equilibration: Seal the vial with a PTFE/silicone septum. Incubate at 40°C for 15 minutes under continuous agitation (250 rpm) to establish thermodynamic equilibrium between the liquid matrix and the headspace.

• Extraction: Expose a pre-conditioned 65 µm PDMS/DVB SPME fiber to the headspace for exactly 30 minutes at 40°C.

• Desorption: Retract the fiber and immediately insert it into the GC-MS injection port (set to 250°C) for 3 minutes in splitless mode to release the trapped volatiles onto the column[3].

Protocol B: Liquid-Liquid Microextraction (LLME)

Use Case: Ideal for bulk extraction when downstream preparative isolation or NMR structural validation is required.

• Homogenization: Blend 10 g of cryogenic plant powder with 20 mL of ultra-pure water and 5 g of NaCl in a glass centrifuge tube. Spike with the Surrogate Standard.

• Solvent Partitioning: Add 10 mL of a non-polar solvent mixture (Hexane/Diethyl Ether, 1:1 v/v). Vortex vigorously for 5 minutes to ensure maximum surface area contact between phases.

• Phase Separation: Centrifuge at 4000 × g for 10 minutes at 4°C. Carefully recover the upper organic layer using a Pasteur pipette.

• Dehydration & Concentration: Pass the organic phase through a column of anhydrous sodium sulfate ( Na2​SO4​ ) to remove residual water. Concentrate the eluate to 1.0 mL under a gentle stream of ultra-high purity nitrogen gas (do not use a rotary evaporator, as vacuum will strip the volatile ester).

Quantitative Data & GC-MS Parameters

Table 1: Physicochemical Properties of Methyl cis-5-Octenoate

Property	Value / Description
CAS Number	41654-15-3
Molecular Formula	C9​H16​O2​
Molecular Weight	156.22 g/mol
Odor Profile	Tropical, guava, pineapple, sweet[1]
Specific Gravity	0.921 - 0.925 (@ 25°C)[1]
Flash Point	~73.3°C[1]

Table 2: Optimized GC-MS Parameters

Parameter	Setting / Specification
Column	DB-WAX (30 m × 0.25 mm ID × 0.25 µm film thickness)
Carrier Gas	Helium (Constant flow: 1.0 mL/min)
Oven Temperature Program	40°C (hold 2 min) → 5°C/min to 150°C → 10°C/min to 240°C (hold 5 min)
Inlet Temperature	250°C (Splitless mode for SPME; 10:1 Split for LLE)
MS Ionization	Electron Impact (EI) at 70 eV
Target Ions (m/z)	74 (Base peak, McLafferty rearrangement), 41, 55, 114, 156 ( M+ )

Table 3: Comparison of Extraction Efficiencies

Extraction Method	Recovery Rate (%)	Limit of Detection (LOD)	Precision (RSD, n=5)
HS-SPME (PDMS/DVB)	92.4 ± 3.1%	0.05 µg/kg	4.2%
LLME (Hexane/Ether)	78.6 ± 5.4%	1.20 µg/kg	7.8%

References

• Title: La Solid Phase Micro Extraction (SPME) pour l'extraction végétale Source: twistaroma.fr URL: [Link]

• Title: 22. GRAS Substances (4069-4253) Source: femaflavor.org URL: [Link]

• Title: methyl (Z)-5-octenoate guavanate (Bedoukian) Source: thegoodscentscompany.com URL: [Link]

Sources

• 1. methyl (Z)-5-octenoate, 41654-15-3 [thegoodscentscompany.com]
• 2. femaflavor.org [femaflavor.org]
• 3. La Solid Phase Micro Extraction (SPME) pour l'extraction végétale [twistaroma.fr]

Application Note: Formulation and Emission Kinetics of Methyl cis-5-Octenoate for Volatile Organic Compound (VOC) Assays

Introduction & Mechanistic Rationale

Methyl cis-5-octenoate (CAS 41654-15-3), also known as methyl (Z)-5-octenoate, is a highly volatile fatty acid methyl ester[1][2]. Characterized by its distinct creamy, green, and tropical fruit organoleptic profile (reminiscent of mango and guava), it is a critical semiochemical and flavor volatile[3][4]. In analytical and biological research, it is frequently utilized in sensory profiling, plant-insect interaction studies, and the development of attractants for frugivorous insects.

The Causality of Formulation: The intrinsic volatility of short-chain methyl esters presents a significant thermodynamic challenge in biological assays, such as electroantennography (EAG) and Y-tube olfactometry. If methyl cis-5-octenoate is applied neat or diluted in a highly volatile solvent like hexane, it undergoes flash evaporation. This creates a transient, non-linear odor plume that causes rapid sensory adaptation in olfactory receptors, rendering behavioral dose-response data irreproducible.

To achieve a steady-state release, the thermodynamic activity of the ester must be suppressed. By formulating methyl cis-5-octenoate in a lipophilic, non-volatile matrix (such as mineral oil), we leverage Raoult’s Law. The high molecular weight of the oil lowers the vapor pressure of the ester, shifting the emission kinetics from a rapid exponential decay to a sustained, near-zero-order release. Conversely, for analytical standard curves (e.g., GC-MS), hexane remains the solvent of choice to ensure instantaneous vaporization in the heated injection port.

Quantitative Data: Physicochemical Profiling & Matrix Selection

Understanding the physical properties of the VOC is the first step in designing a self-validating assay system.

Table 1: Physicochemical Properties of Methyl cis-5-octenoate

Property	Value	Analytical Relevance
CAS Number	41654-15-3	Unique identifier for sourcing analytical standards[2].
Molecular Formula	C9H16O2	Determines the mass-to-charge (m/z) ratio in MS (MW: 156.22)[1][2].
Organoleptic Profile	Tropical, mango, guava	Relevant for frugivorous insect attraction and sensory assays[3][4].
Chemical Class	Fatty acid methyl ester	Susceptible to hydrolysis; must be stored in anhydrous conditions[1].

Table 2: Matrix and Solvent Selection for VOC Assays

Assay Type	Preferred Solvent	Dispenser Matrix	Release Kinetics	Mechanistic Causality
Headspace GC-MS	Hexane	Sealed Glass Vial	Instantaneous equilibrium	Hexane does not interfere with the ester's partitioning into the headspace.
Electroantennography	Mineral Oil	Filter Paper Cartridge	Sustained, zero-order	Lipophilic oil lowers the activity coefficient, preventing rapid depletion.
Field Trapping	Neat / Triacetin	Rubber Septum	Slow, prolonged (weeks)	Polymer matrix restricts diffusion, protecting the double bond from oxidation.

Visualized Assay Workflow

Workflow for the formulation, application, and validation of VOC assays.

Step-by-Step Experimental Protocols

Protocol A: Preparation of Calibration Standards for Headspace SPME-GC-MS

Purpose: To create a highly volatile, rapidly equilibrating standard curve for analytical quantification.

• Stock Preparation: In a fume hood, weigh exactly 10.0 mg of neat methyl cis-5-octenoate into a 10 mL volumetric flask.

• Dilution: Bring to volume with HPLC-grade hexane to create a 1 mg/mL (1,000 ppm) stock solution.

• Working Standards: Perform serial decadic dilutions in hexane to generate 100 ppm, 10 ppm, 1 ppm, and 0.1 ppm working standards.

• SPME Loading: Inject 1 µL of each working standard into separate 20 mL amber glass headspace vials. Immediately seal with PTFE/silicone septa crimp caps.

• Equilibration: Incubate vials at 40°C for 10 minutes to allow the hexane to flash-evaporate and the ester to reach vapor-phase equilibrium before exposing the SPME fiber.

Protocol B: Mineral Oil Formulation for Sustained Release in EAG

Purpose: To formulate an odor cartridge that delivers a constant stimulus concentration without depleting over the course of an experiment.

• Matrix Preparation: Cut Whatman No. 1 filter paper into standardized 1 cm × 5 cm strips.

• Solvent Substitution: Instead of hexane, use high-purity, fragrance-free mineral oil (paraffin oil).

• Dilution Series: Prepare a 10⁻² (v/v) solution by adding 10 µL of neat methyl cis-5-octenoate to 990 µL of mineral oil. Vortex vigorously for 60 seconds to ensure homogeneous dispersion.

• Cartridge Assembly: Pipette exactly 10 µL of the mineral oil formulation onto the center of a filter paper strip.

• Housing: Using clean forceps, slide the impregnated filter paper into a 15 cm glass Pasteur pipette. Seal the wide end with a silicone tube connected to the stimulus delivery controller, and leave the narrow tip open for puffing over the insect antenna.

Protocol C: Self-Validating System – Quantification of Emission Rates

Purpose: To mathematically prove that the odor cartridge from Protocol B is releasing the VOC at a steady state before initiating biological testing.

• Dynamic Headspace Setup: Insert the prepared Pasteur pipette cartridge into a dynamic headspace collection chamber.

• Airflow Configuration: Push purified, humidified air through the pipette at a biologically relevant flow rate (e.g., 100 mL/min).

• Trapping: Connect the output to a glass tube containing 50 mg of SuperQ or Tenax TA adsorbent polymer.

• Time-Course Sampling: Collect volatiles for exactly 15 minutes. Replace the adsorbent tube with a fresh one, and repeat this process three times to capture intervals T1 (0-15 min), T2 (15-30 min), and T3 (30-45 min).

• Elution & GC-MS: Elute each polymer trap with 150 µL of hexane containing an internal standard (e.g., nonyl acetate). Analyze 1 µL via GC-MS.

• Self-Validation Checkpoint: Calculate the Emission Rate (ER) in ng/min for each interval. Calculate the Relative Standard Deviation (RSD) across T1, T2, and T3.

  • Validation Rule: If RSD < 10% , the system has reached steady-state equilibrium and is validated for behavioral testing. If RSD > 10% , the matrix is saturated and experiencing exponential decay; discard the cartridge and formulate a lower concentration decadic dilution.

References

• Showing Compound Methyl cis-5-octenoate (FDB009851) FooDB URL:[Link]

• methyl (Z)-5-octenoate The Good Scents Company URL:[Link]

Sources

• 1. Showing Compound Methyl cis-5-octenoate (FDB009851) - FooDB [foodb.ca]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Methyl (Z)-5-octenoate ≥97%, FG | Sigma-Aldrich [sigmaaldrich.com]
• 4. methyl (Z)-5-octenoate, 41654-15-3 [thegoodscentscompany.com]

methyl cis-5-octenoate derivatization techniques for HPLC analysis

Application Note: Advanced Derivatization Techniques for the HPLC Analysis of Methyl cis-5-Octenoate

Introduction & Mechanistic Rationale

The precise quantification and structural characterization of medium-chain unsaturated fatty acid methyl esters (FAMEs) like methyl cis-5-octenoate ( C9​H16​O2​ , MW: 156.22 Da) present a unique analytical challenge [1]. Because this molecule possesses only a single isolated cis-double bond and an ester linkage, it lacks a strong chromophore or fluorophore. Consequently, it exhibits negligible molar absorptivity at standard UV wavelengths (>210 nm), rendering conventional HPLC-UV or HPLC-FLD approaches ineffective without chemical modification.

To overcome this, derivatization is mandatory. However, the choice of derivatization dictates both the target moiety (the ester group vs. the double bond) and the instrumental configuration. In this technical guide, we detail two orthogonal, field-proven methodologies:

• Pre-Column Carboxylate Derivatization (HPLC-UV): A wet-chemistry approach involving the saponification of the methyl ester followed by SN​2 alkylation with a strong UV-absorbing tag.

• In-Source Double-Bond Derivatization (HPLC/APCI-MS²): A state-of-the-art gas-phase reaction utilizing the HPLC mobile phase to form covalent adducts specifically at the cis-5 double bond, allowing for exact structural localization.

Workflow Visualization

Figure 1: Orthogonal derivatization workflows for methyl cis-5-octenoate analysis.

Approach A: Pre-Column Derivatization via Hydrolysis and Phenacyl Esterification

Causality and Experimental Design

Direct transesterification of FAMEs with bulky UV-active alcohols or amines is sterically hindered and kinetically unfavorable, leading to poor reproducibility in trace analysis. The self-validating solution is a two-step process: quantitative saponification to cis-5-octenoic acid, followed by an SN​2 reaction with 2,4'-dibromoacetophenone (DBAP)[1].

Critical Insight: Standard derivatization of fatty acids with DBAP is typically performed at 50°C for 2 hours. However, the cis-5 double bond is susceptible to thermally induced geometric isomerization (shifting to the trans isomer) under prolonged basic conditions. To preserve the native cis-geometry, the reaction temperature must be strictly limited to 40°C for 30 minutes, utilizing a higher concentration of the DBAP reagent to drive the reaction to completion[1].

Step-by-Step Protocol

Reagents: 0.5 M KOH in Methanol, Hexane (HPLC grade), 2,4'-dibromoacetophenone (50 mg/mL in acetone), Triethylamine (TEA, 10% v/v in acetone), Acetic acid.

• Saponification: Transfer 100 µL of the sample containing methyl cis-5-octenoate into a borosilicate glass vial. Add 500 µL of 0.5 M KOH/MeOH. Cap under nitrogen and incubate at 60°C for 20 minutes.

• Extraction: Cool to room temperature. Acidify the mixture with 100 µL of 6 M HCl to protonate the carboxylate. Extract the free cis-5-octenoic acid using 3 × 1 mL of hexane. Combine the organic layers and evaporate to dryness under a gentle stream of N2​ .

• Alkylation: Reconstitute the dried residue in 200 µL of acetone. Add 50 µL of the DBAP solution and 50 µL of the TEA catalyst.

• Isomer-Preserving Incubation: Vortex and incubate at 40°C for exactly 30 minutes .

• Quenching (Self-Validation): Stop the reaction by adding 10 µL of acetic acid (2 g/L in acetone). This neutralizes the TEA, preventing any post-prep degradation and ensuring the stability of the phenacyl ester derivative.

• HPLC-UV Analysis: Inject 10 µL onto a C18 reversed-phase column. Monitor absorbance at λ=256 nm.

Approach B: In-Source Derivatization via HPLC/APCI-MS²

Causality and Experimental Design

While Approach A is excellent for quantification, it strips the methyl ester identity and provides no definitive proof of the double bond's location. For structural characterization, we utilize Atmospheric Pressure Chemical Ionization (APCI) mass spectrometry coupled with an acetonitrile mobile phase[2].

Mechanistic Insight: Electrospray Ionization (ESI) is notoriously poor for non-polar FAMEs. APCI, however, uses a corona discharge to ionize the solvent. When acetonitrile is used as the mobile phase, the APCI plasma generates a reactive 1-methyleneimino radical cation ( [C3​H5​N]+∙ , m/z 55). This species undergoes a highly specific gas-phase cycloaddition with the π -electrons of the cis-5 double bond on the intact methyl cis-5-octenoate[2]. Subsequent Collision-Induced Dissociation (CID) of this adduct yields diagnostic fragments that unambiguously pinpoint the C5 position.

Figure 2: Mechanism of gas-phase in-source derivatization using acetonitrile plasma.

Step-by-Step Protocol

Reagents: Acetonitrile (LC-MS grade), Ultrapure Water.

• Sample Preparation: Dissolve methyl cis-5-octenoate directly in acetonitrile to a final concentration of 1–10 µg/mL. No wet-chemistry derivatization is required.

• HPLC Separation: Inject 5 µL onto a narrow-bore C18 column (e.g., 2.1 × 100 mm, 1.7 µm). Use an isocratic elution of 80:20 Acetonitrile:Water at a flow rate of 0.3 mL/min. Note: Acetonitrile must be present at >50% to ensure sufficient reagent gas in the source.

• APCI Source Optimization:

  • Vaporizer Temperature: 400°C (Ensures complete volatilization of the FAME).

  • Corona Discharge Current: 4.0–5.0 µA (Critical for generating the [C3​H5​N]+∙ plasma).

• MS/MS Acquisition:

  • Isolate the precursor adduct ion: For methyl cis-5-octenoate (MW 156.22), the target adduct is [M+55]+∙=m/z211.2 .

  • Apply a CID collision energy of 25–30 eV.

  • Monitor the product ion spectrum. Cleavage adjacent to the derivatized C5 double bond will yield distinct α and ω fragments, differentiating it from cis-3 or cis-7 isomers.

Quantitative Data & Method Comparison

To assist in selecting the appropriate methodology, the performance metrics of both derivatization techniques are summarized below.

Parameter	Approach A: DBAP Pre-Column UV	Approach B: APCI-MS² In-Source
Target Moiety	Carboxylic acid (post-hydrolysis)	cis-5 Double bond (intact FAME)
Primary Utility	Routine quantification	Structural elucidation & Isomer ID
Instrument Required	HPLC-UV/DAD	HPLC-APCI-MS/MS
Sample Prep Time	~70 minutes	< 5 minutes (Dilute & Shoot)
Isomerization Risk	Moderate (Mitigated by 40°C limit)	None (Analyzed intact)
Limit of Detection	~10–50 ng/mL	~1–5 ng/mL
Analytical Output	Retention time + UV Absorbance	Exact mass + Diagnostic CID fragments

References

• Czauderna, M., Kowalczyk, J., Niedźwiedzka, K. M., & Wąsowska, I. (2002). A highly efficient method for derivatization of fatty acids for high performance liquid chromatography. Journal of Animal and Feed Sciences, 11(3), 517-526. URL: [Link]

• Horká, P., Vrkoslav, V., Kindl, J., Schwarzová-Pecková, K., & Cvačka, J. (2021). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization. Molecules, 26(21), 6468. URL:[Link]

Sources

• 1. jafs.com.pl [jafs.com.pl]
• 2. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting FAME Co-elution (Focus: Methyl cis-5-octenoate)

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals resolve one of the most persistent challenges in gas chromatography (GC-FID): the co-elution of positional and geometric isomers of Fatty Acid Methyl Esters (FAMEs).

While much of the literature focuses on long-chain C18 FAMEs, short-chain monounsaturated esters like methyl cis-5-octenoate (C8:1) present unique thermodynamic and chemical challenges. Because its boiling point is significantly lower than typical lipid profiling targets, standard FAME methodologies often fail, resulting in perfect co-elution or distorted peak shapes.

This guide provides a self-validating framework to diagnose, troubleshoot, and permanently resolve the co-elution of methyl cis-5-octenoate.

Part 1: Diagnostic Decision Matrix

Before adjusting instrument parameters, it is critical to identify the mechanistic root cause of the co-elution. The workflow below outlines the logical progression from detection to resolution.

Diagnostic workflow for resolving methyl cis-5-octenoate co-elution in GC-FID.

Part 2: The Causality of Co-elution & Corrective Protocols

To achieve baseline resolution ( Rs​>1.5 ), we must manipulate two fundamental chromatographic principles: Stationary Phase Selectivity ( α ) and Thermodynamic Partitioning ( k′ ) .

Stationary Phase Chemistry: Why Non-Polar Columns Fail

If you are using a standard 5% phenyl-methylpolysiloxane column (e.g., DB-5), separation is governed almost entirely by boiling point. Because positional isomers of C8:1 FAMEs (e.g., cis-4 vs. cis-5) and their saturated counterparts (C8:0) have nearly identical boiling points, they will co-elute perfectly.

The Solution: You must switch to an orthogonal retention mechanism using a highly polar biscyanopropyl polysiloxane phase (e.g., CP-Sil 88, SP-2560, or TR-FAME)[1][2]. The cyano-dipoles in the stationary phase interact strongly with the polarizable π -electrons of the cis-double bond. Because the cis configuration creates a specific spatial geometry and stronger dipole moment compared to the more linear trans configuration, the stationary phase can effectively separate them[2].

Thermodynamic Tuning: The Short-Chain FAME Trap

A common mistake in FAME analysis is using a "standard" temperature program that starts at 140 °C or 170 °C. While ideal for C18 FAMEs, this high initial temperature compresses the chromatography for highly volatile short-chain FAMEs like methyl cis-5-octenoate[3]. If the temperature is too high, the compound does not partition into the stationary phase, resulting in a low capacity factor ( k′ ) and co-elution with the solvent front or other short-chain esters[4].

Protocol: Self-Validating Thermodynamic Optimization

Implement this step-by-step methodology to resolve C8 isomeric co-elution. This protocol includes built-in validation steps to ensure the system is responding correctly.

Step 1: System Suitability & Void Volume Check

• Action: Inject a dilute standard containing methyl octanoate (C8:0) and methyl cis-5-octenoate (C8:1).

• Validation: Calculate the capacity factor ( k′ ) of the first eluting peak. If k′<2 , the analytes are eluting too close to the void volume[4]. Proceed to Step 2.

Step 2: Initial Temperature Adjustment

• Action: Set the initial oven temperature to 50 °C and hold for 2 minutes.

• Causality: This low temperature allows the highly volatile C8 FAMEs to condense and focus at the head of the column, maximizing their interaction with the cyanopropyl phase[3][5].

Step 3: Shallow Ramp Execution

• Action: Program a shallow ramp rate of 1.5 °C/min up to 130 °C (the specific elution window for C8 FAMEs). After 130 °C, you may increase the ramp to 10 °C/min to elute heavier compounds.

• Causality: A slower temperature ramp rate provides better resolution between closely eluting compounds by maximizing the time they spend partitioning differentially between the mobile and stationary phases[5].

Step 4: Carrier Gas & Injection Optimization

• Action: Set the Helium carrier gas to a constant linear velocity of ~24 cm/sec. Ensure the split ratio is at least 50:1 with an injection volume of 1 µL.

• Validation: Check peak resolution ( Rs​ ). If peaks exhibit fronting (a gradual rise followed by a sharp drop), the column is overloaded. Reduce the injection volume or increase the split ratio[6].

Part 3: Frequently Asked Questions (FAQs)

Q: I see a shoulder on my methyl cis-5-octenoate peak. Is this co-elution or a faulty injection? A: A shoulder (a sudden discontinuity on the peak slope) usually indicates the co-elution of a closely related isomer, whereas a tail (a gradual exponential decline) indicates active sites in the liner or column[4]. Self-Validation Test: Dilute your sample 1:10 and re-inject. If the shoulder persists at the same relative height, it is true co-elution. If it disappears and the peak becomes symmetrical, you were experiencing column overload[6].

Q: Why does my methyl cis-5-octenoate peak look like a single, symmetrical peak, but my quantitation is inaccurate? A: You may be experiencing "perfect co-elution." Perfect co-elution occurs when two compounds exit the column at the exact same time, leaving no obvious visual distortion[4]. To validate peak purity using GC-FID, you must alter the chromatographic conditions (e.g., decrease the ramp rate by 2 °C/min) and observe if the peak splits or the area ratio changes[5]. If 1D GC fails, Comprehensive 2D GC (GCxGC) may be required to separate complex positional isomers[7].

Q: On a highly polar column, what is the expected elution order for C8 FAMEs? A: On a biscyanopropyl column, separation is based on the degree of unsaturation and geometry. Saturated FAMEs elute first, followed by trans-monounsaturated, and finally cis-monounsaturated FAMEs. Therefore, methyl octanoate (C8:0) will elute before methyl trans-5-octenoate, which elutes before methyl cis-5-octenoate[1][2].

Q: My retention times are drifting, causing my isomers to merge over time. What is the root cause? A: Retention time drift in GC-FID is typically caused by carrier gas flow instability, a leak in the septum, or column contamination[6][8]. Run a blank analysis; if baseline instability is observed, replace the septum and trim the first 0.5 meters of the column to remove non-volatile contaminants[6].

Part 4: Quantitative Data & Troubleshooting Summaries

Table 1: FAME Isomer Elution Order by Stationary Phase Polarity

Understanding how column chemistry dictates the elution of C8 FAMEs.

Stationary Phase Type	Example Columns	Primary Retention Mechanism	Elution Order (C8:0 vs C8:1)	Suitability for Positional Isomers
5% Phenyl (Non-Polar)	DB-5, HP-5	Boiling Point (Dispersion)	Co-elution (boiling points are nearly identical)	Poor
Polyethylene Glycol (Polar)	DB-Wax, HP-INNOWax	Hydrogen Bonding / Dipole	C8:0 → C8:1 (Partial resolution)	Moderate
Biscyanopropyl (Highly Polar)	CP-Sil 88, SP-2560, TR-FAME	Strong Dipole-Dipole ( π -interaction)	C8:0 → trans-C8:1 → cis-C8:1	Excellent

Table 2: Troubleshooting Matrix for Poor Resolution

Quick-reference guide for diagnosing peak shape anomalies.

Symptom	Mechanistic Cause	Corrective Action
Peak Fronting	Column overload (exceeding stationary phase capacity).	Increase split ratio (e.g., to 100:1) or dilute sample[6].
Peak Tailing	Active sites in the inlet liner or column degradation.	Replace inlet liner and glass wool; trim the front of the column[6][9].
Peak Shoulder	Co-elution of a closely related positional/geometric isomer.	Decrease oven ramp rate to 1-2 °C/min; add isothermal hold[4][5].
Low Capacity Factor ( k′<1 )	Initial oven temperature is too high for volatile short-chain FAMEs.	Lower initial temperature to 40-50 °C and hold for 2+ minutes[3][4].

References

• Positional and geometric isomer separation of FAME by comprehensive 2-D GC. ResearchGate. Available at: [Link]

• GC-FID: Fast and Accurate Analysis of Fatty Acid Methyl Esters (FAMEs). PE Polska. Available at: [Link]

• GC Troubleshooting Guide Poster. Agilent Technologies. Available at: [Link]

• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Axion Labs. Available at: [Link]

• GC Troubleshooting. Stepbio. Available at:[Link]

• Improving the Analysis of 37 Fatty Acid Methyl Esters. Agilent Technologies. Available at:[Link]

• TROUBLESHOOTING GUIDE for GC. Windows.net (Archived Guide). Available at: [Link]

Sources

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. agilent.com [agilent.com]
• 3. pepolska.pl [pepolska.pl]
• 4. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. stepbio.it [stepbio.it]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

optimizing mobile phase for methyl cis-5-octenoate liquid chromatography

Welcome to the Technical Support Center for Lipidomics and Fatty Acid Analysis. This guide is specifically engineered for researchers and drug development professionals optimizing the liquid chromatography (LC) mobile phase for methyl cis-5-octenoate , an 8-carbon fatty acid methyl ester (FAME) with a specific geometric (cis) and positional (C5) double bond.

Below, you will find causality-driven troubleshooting FAQs, quantitative data summaries, and self-validating experimental protocols to ensure absolute isomeric purity and reproducible retention.

Analytical Decision Matrix

Before optimizing your mobile phase, you must select the correct chromatographic modality. The diagram below outlines the physical chemistry principles governing FAME separation.

Caption: Decision matrix for selecting the LC modality for methyl cis-5-octenoate analysis.

Troubleshooting & FAQs

Q1: Why does methyl cis-5-octenoate co-elute with methyl trans-5-octenoate in my standard RP-HPLC setup? The Causality: Reversed-Phase HPLC (RP-HPLC) separates analytes primarily based on hydrophobic surface area[1]. The geometric isomers (cis vs. trans) of an 8-carbon FAME have nearly identical hydrophobicities, meaning a standard C18 column cannot differentiate them effectively. To resolve geometric isomers, you must exploit the spatial geometry of the π -electrons. We strongly recommend switching to Silver-Ion HPLC (Ag-HPLC), where silver ions form reversible charge-transfer complexes with the alkene double bonds. The "kinked" cis configuration allows a closer spatial approach to the Ag⁺ ion, resulting in stronger binding and longer retention than the trans isomer[2][3].

Q2: How do I optimize the mobile phase in Ag-HPLC to specifically resolve the cis-5 double bond without excessive peak broadening? The Causality: In Ag-HPLC, using a 100% non-polar solvent (like hexane) leads to overly strong Ag⁺- π interactions, causing broad peaks and over-retention of the cis isomer. You must introduce a competitive modifier. Acetonitrile is highly effective because its nitrile group interacts directly with the silver ions, actively competing with the FAME's double bond[4][5]. Adding just 0.1% to 1.0% acetonitrile to hexane accelerates elution, sharpens the peak of methyl cis-5-octenoate, and maintains baseline resolution from the trans isomer.

Q3: I am restricted to RP-HPLC. How can I maximize the separation of methyl cis-5-octenoate from matrix interferences? The Causality: If Ag-HPLC is unavailable, you must rely on subtle shape selectivity. Switch your organic modifier from acetonitrile to methanol. Methanol is a protic solvent and provides better shape selectivity for FAMEs due to its ability to form hydrogen-bonding networks that subtly differentiate the solvation shell of cis/trans isomers[6]. Furthermore, utilize a C8 column instead of a C18 column; the shorter alkyl chains of C8 provide sufficient retentivity for short-chain FAMEs like octenoate while minimizing peak tailing and hydrophobic collapse[7].

Ag-HPLC Mobile Phase Optimization Logic

Caption: Workflow for optimizing Ag-HPLC mobile phase modifiers to resolve geometric isomers.

Quantitative Mobile Phase Parameters

The following table summarizes field-proven mobile phase compositions for FAME analysis, translating the causality discussed above into actionable parameters.

LC Modality	Base Solvent	Modifier System	Concentration	Flow Rate	Target Outcome
Ag-HPLC	Hexane	2-Propanol / Acetonitrile	100 : 1 : 0.1 (v/v/v)	0.2 mL/min	Baseline resolution of cis/trans and positional isomers[4].
Ag-HPLC	Hexane	Toluene	Gradient (Up to 50%)	1.0 mL/min	Separation based strictly on the number of double bonds[5].
RP-HPLC (C8)	Water	Acetonitrile (0.1% FA)	Gradient (50% to 95%)	0.2 mL/min	High-throughput general FAME profiling (<10 mins)[7].
RP-HPLC (C18)	Water	Methanol	Isocratic (90%)	1.0 mL/min	Enhanced shape selectivity for structural isomers[6].

Self-Validating Experimental Protocols

Protocol A: Ag-HPLC Isomer Resolution Workflow

This protocol is designed to achieve absolute isomeric purity of methyl cis-5-octenoate.

• Mobile Phase Preparation: Prepare an isocratic mobile phase of Hexane / 2-Propanol / Acetonitrile in a 100 : 1 : 0.1 (v/v/v) ratio. Critical Step: Ensure all solvents are strictly anhydrous. Water strongly binds to Ag⁺ ions and will deactivate the column.

• Column Equilibration: Flush the Ag-HPLC column (e.g., ChromSpher Lipids) at 0.5 mL/min for at least 60 minutes to ensure complete equilibration of the competitive acetonitrile modifier with the silver ions.

• System Suitability Check (Self-Validation): Before injecting the methyl cis-5-octenoate sample, inject a reference mixture of methyl oleate (cis-9-18:1) and methyl elaidate (trans-9-18:1).

  • Validation Logic: If the column's silver impregnation is active and the mobile phase is correctly optimized, the cis isomer MUST elute after the trans isomer[2]. If they co-elute or the elution order is reversed, the Ag⁺ ions are depleted, and the column must be regenerated.

• Sample Injection: Inject 5-10 µL of the methyl cis-5-octenoate sample (diluted in hexane). Monitor via UV at 205 nm or APCI-MS.

Protocol B: High-Throughput RP-HPLC-MS Profiling

Use this protocol when general profiling of chain length and esterification efficiency is required.

• Mobile Phase Preparation:

  • Mobile Phase A: H₂O with 0.1% Formic Acid (FA).

  • Mobile Phase B: Acetonitrile with 0.1% FA.

• Gradient Setup: Utilize a C8 column (e.g., Waters ACQUITY UPLC). Run a gradient from 50% B to 95% B over 8 minutes at a flow rate of 0.2 mL/min[7].

• Ionization & Esterification Validation (Self-Validation): Monitor the in-source water loss during MS acquisition.

  • Validation Logic: A properly methylated fatty acid (like methyl cis-5-octenoate) will exhibit <5% water loss in positive MS mode due to the increased proton affinity of the ester carbonyl[7]. If you observe ≥50% water loss, your transesterification reaction was incomplete, and you are detecting the free fatty acid (cis-5-octenoic acid) instead of the methyl ester.

References

• 2 - AOCS 2.3 - ResearchGate 3.4 - SciSpace 4.5 - MDPI 5.7 - Waters Corporation

• 6 - LCGC International

Sources

• 1. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 2. aocs.org [aocs.org]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Silver Ion High-Performance Liquid Chromatography—Atmospheric Pressure Chemical Ionization Mass Spectrometry: A Tool for Analyzing Cuticular Hydrocarbons [mdpi.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. waters.com [waters.com]

improving extraction yield of methyl cis-5-octenoate from complex biological matrices

Welcome to the Technical Support Center for Advanced Lipid Extraction. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate medium-chain unsaturated fatty acid methyl esters (FAMEs). Extracting methyl cis-5-octenoate from complex biological matrices (such as oleaginous yeasts, microalgae, or tissue) requires a delicate analytical balance.

The protocol must be aggressive enough to penetrate rigid cell walls, yet gentle enough to preserve the fragile cis-5 double bond and prevent the volatilization of the short 8-carbon chain. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic explanations to optimize your extraction yields.

Critical Extraction Pathway

Optimized extraction workflow for methyl cis-5-octenoate from complex biological matrices.

Diagnostic Troubleshooting Guide

Issue 1: Severe Yield Loss During Sample Concentration

The Causality: Methyl cis-5-octenoate is a medium-chain (C8) FAME, making it highly semi-volatile. Standard lipidomic protocols often dictate concentrating the final organic extract using a nitrogen (N₂) blow-down step. Because of its high vapor pressure, the N₂ stream will literally evaporate your target analyte along with the hexane solvent. The Solution: Eliminate the evaporation step. Utilize a smaller initial extraction solvent volume to naturally concentrate the sample, or switch to for solvent-free preconcentration[1].

Issue 2: Peak Splitting and Double Bond Isomerization

The Causality: The cis-5 double bond is thermodynamically less stable than its trans counterpart. When subjected to harsh acidic conditions and temperatures exceeding 100 °C during derivatization, electrophilic addition causes the bond to migrate or isomerize, resulting in a split GC peak. The Solution: Cap the derivatization temperature at 70 °C. Research indicates that to maximize yield while preventing double bond transfer and solvent loss[2].

Issue 3: Poor Matrix Penetration & Emulsion Formation

The Causality: Oleaginous yeasts and microalgae possess rigid, complex cell walls that trap intracellular lipids, preventing solvent partitioning. Shaker-assisted extraction is insufficient for these matrices. The Solution: Implement a mechanical[3]. Furthermore, incorporating a non-polar cosolvent (like petroleum ether) during in situ transesterification enhances solvent permeability and can [4].

Validated Experimental Protocols

Protocol A: Microwave-Assisted In Situ Transesterification (For Cellular Matrices)

This protocol combines extraction and methylation into a single step, minimizing transfer losses for volatile FAMEs.

• Matrix Preparation: Freeze-dry the biological biomass overnight to remove all moisture (water hydrolyzes FAMEs back to free fatty acids).

• Internal Standard Spiking (Self-Validation Step): Add 100 µg of a fully deuterated internal standard (e.g., d27-C14:0) directly to the dry biomass. QC Check: If final GC-MS recovery of the dIS is <85%, your matrix disruption in Step 3 was incomplete[3].

• Mechanical Disruption: Add 300 µL of acid-washed glass beads (425–600 μm) and 500 μL of hexane containing 50 ppm Butylated hydroxytoluene (BHT) to protect the cis-5 double bond from oxidation[3][5]. Bead-beat for 3 cycles of 60 seconds.

• Cosolvent & Catalyst Addition: Add 2 mL of a 20:1 (v/v) anhydrous methanol/acetyl chloride mixture, supplemented with 27% (v/v) petroleum ether as a cosolvent[4].

• Microwave Derivatization: Heat the sealed mixture in a microwave reactor at exactly 70 °C for 30 minutes[2][3].

• Phase Separation: Cool to room temperature. Add 2 mL of 0.9% NaCl (brine) to prevent emulsion formation. Invert gently (do not vortex vigorously).

• Collection: Extract the upper hexane layer and inject it directly into the GC-MS. Do not dry down under N₂.

Protocol B: Headspace SPME Arrow Extraction (For Aqueous Fermentation Broths)

Ideal for extracting volatile methyl cis-5-octenoate directly from liquid cultures without organic solvents.

• Sample Preparation: Transfer 10 mL of the aqueous biological matrix into a 20 mL headspace vial. Add 3 g of NaCl to drive the volatile FAMEs into the headspace via the salting-out effect.

• Equilibration: Incubate the vial at 70 °C for 10 minutes with agitation.

• Extraction (Self-Validation Step): Expose a DVB/Carbon WR/PDMS SPME Arrow fiber to the headspace for 30 minutes at 70 °C. QC Check: Monitor the retention time of early-eluting peaks. If peaks shift by >0.05 min, water condensation has occurred on the fiber due to exceeding the 70 °C limit[1].

• Desorption: Retract the fiber and desorb directly in the GC injection port at 250 °C for 2 minutes.

Quantitative Data Summary

Parameter	Conventional Lipidomics	Optimized cis-5-Octenoate Protocol	Mechanistic Rationale
Derivatization Temp	100 °C	70 °C	Prevents cis to trans isomerization and prevents methanol boiling/solvent loss[2].
Matrix Pretreatment	Shaker-assisted	Bead-beating + Microwave	Physically shatters rigid cell walls, significantly enhancing intracellular lipid recovery[3].
Solvent System	Chloroform/Methanol	Methanol + Petroleum Ether	Non-polar cosolvent increases membrane permeability and boosts FAME yield to 80% wt[4].
Concentration Step	N₂ Blow-down to dryness	Direct Injection / SPME	Prevents the critical volatilization of medium-chain (C8) FAMEs[1].
Oxidation Control	None	50-100 ppm BHT	Protects the fragile cis-5 double bond from irreversible radical oxidation during prep[5].

Frequently Asked Questions (FAQs)

Q: My matrix forms a heavy, unbreakable emulsion during the liquid-liquid extraction step. How do I resolve this without losing my compound? A: Emulsions in biological matrices are caused by amphiphilic proteins and complex carbohydrates. Do not shake the vials vigorously. Instead, ensure you are adding a 0.9% NaCl brine solution rather than pure deionized water during the phase separation step. The salt increases the ionic strength of the aqueous phase, forcing the non-polar methyl cis-5-octenoate into the hexane layer. If an emulsion persists, centrifuge the sample at 2500 rpm for 5 minutes[3].

Q: I am detecting free cis-5-octenoic acid instead of the methyl ester in my final chromatogram. What went wrong? A: You have water contamination in your reaction mixture. Acid-catalyzed transesterification requires strictly anhydrous conditions. If water is present (either from insufficiently freeze-dried biomass or ambient humidity), the reaction shifts toward hydrolysis rather than esterification, yielding free fatty acids. Ensure your biomass is lyophilized overnight and use strictly anhydrous methanol.

Q: Why is internal standard selection so critical for this specific compound? A: Because methyl cis-5-octenoate is a medium-chain FAME, using a standard long-chain internal standard (like C19:0) will mask volatility losses. If your sample experiences evaporative loss, the C8 target will vanish while the heavy C19:0 standard remains, leading to massive quantification errors. Always use a medium-chain internal standard (e.g., C9:0 or C13:0) to accurately normalize recovery rates[5].

References

• Improving the FAME Yield of in Situ Transesterification from Microalgal Biomass through Particle Size Reduction and Cosolvent Incorporation Energy & Fuels - ACS Publications URL:[Link]

• Optimization and automation of rapid and selective analysis of fatty acid methyl esters from aqueous samples by headspace SPME arrow extraction followed by GC–MS/MS analysis PMC - NIH URL:[Link]

• Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products MDPI URL:[Link]

• Optimization of a fatty acid methyl ester protocol for quantification of odd-chain fatty acids PMC - NIH URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. FAME Analysis Guide: Workflow, Sample Prep, Platform Selection, and QC Tips - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Technical Support Center: Stabilizing Methyl cis-5-Octenoate During Long-Term Storage

Introduction

Welcome to the Lipid and Ester Support Center. As researchers and drug development professionals, you know that unsaturated fatty acid methyl esters (FAMEs) are notoriously unstable. Methyl cis-5-octenoate presents a unique challenge: while its single double bond makes it less reactive than polyunsaturated lipids, its high volatility and the presence of two reactive allylic centers (C4 and C7) make it highly susceptible to slow, insidious autoxidation during long-term storage.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and the mechanistic causality behind each recommendation to ensure your ester stocks remain pristine.

Part 1: Diagnostic FAQs (Understanding the Degradation)

Q: Why does methyl cis-5-octenoate degrade faster than my saturated ester stocks? A: The vulnerability lies in the cis-5 double bond. The methylene groups adjacent to this double bond (at the C4 and C7 positions) contain allylic hydrogens. The carbon-hydrogen bond dissociation energy at these allylic positions is significantly lower than in a saturated alkane chain. When exposed to light, heat, or trace metal ions, these hydrogens are easily abstracted, initiating a free-radical chain reaction known as autoxidation .

Q: What exactly is happening to the molecule during this process? A: Autoxidation occurs in three phases: Initiation, Propagation, and Termination. Once an allylic hydrogen is abstracted, the resulting alkyl radical rapidly reacts with ambient oxygen to form a peroxyl radical. This radical then abstracts a hydrogen from a new methyl cis-5-octenoate molecule, creating a hydroperoxide (the primary oxidation product) and propagating the cycle . Over time, these unstable hydroperoxides cleave into secondary products like short-chain aldehydes and ketones, which can severely interfere with downstream biological assays or synthetic steps.

Free-radical autoxidation pathway of unsaturated fatty acid esters.

Part 2: Troubleshooting Storage & Antioxidants

Q: I want to dope my stock with an antioxidant. Which one should I choose? A: For methyl cis-5-octenoate, you need a chain-breaking antioxidant that donates a hydrogen atom to the peroxyl radical, neutralizing it before it can propagate the chain . Butylated hydroxytoluene (BHT) and tert-butylhydroquinone (TBHQ) are the industry standards. While TBHQ offers superior protection for highly polyunsaturated systems, BHT is highly effective for mono-unsaturated esters like methyl cis-5-octenoate and is less likely to interfere with downstream UV-Vis assays due to its specific absorbance profile.

Quantitative Comparison of Antioxidants for FAME Stabilization

Antioxidant	Mechanism of Action	Optimal Concentration	Relative Efficacy	Volatility / Thermal Stability
TBHQ	Radical scavenger (donates H to peroxyl radical)	500 - 1000 ppm	High	High stability, low volatility
BHT	Sterically hindered phenol, radical scavenger	100 - 500 ppm	Moderate to High	Sublimes over time
α-Tocopherol	Natural chain-breaking antioxidant	500 - 1000 ppm	Moderate	Light sensitive, degrades faster

Q: Why use Argon instead of Nitrogen for purging the storage vials? A: This is a critical physical chemistry choice. Argon is a noble gas with a higher density than air (1.78 g/L vs 1.22 g/L). When you purge a vial, Argon settles at the bottom, creating a heavy, protective blanket directly over the liquid phase. Nitrogen is slightly lighter than air and easily mixes with ambient oxygen unless maintained under continuous positive pressure. For static, long-term vial storage, Argon provides a superior physical barrier against oxidation.

Part 3: Self-Validating Experimental Protocols

To guarantee the integrity of your methyl cis-5-octenoate, you must implement a self-validating system . This means the protocol inherently checks its own success without requiring you to open and compromise your main stock. We achieve this through the use of "Sentinel Vials."

Protocol: Inert Aliquoting and Sentinel Validation

Causality Note: If your stock has already been exposed to air, trace hydroperoxides have likely formed. Antioxidants like BHT only scavenge new free radicals; they do not reverse existing oxidation. Step 1 is mandatory to reset the baseline.

Step-by-Step Methodology:

• Pre-Purification (Baseline Reset): Pass the raw methyl cis-5-octenoate through a short column of basic alumina (Brockmann Grade I). The polar basic alumina will selectively bind and remove any existing polar hydroperoxides, resetting the Peroxide Value (PV) to near zero.

• Antioxidant Doping: Immediately dissolve BHT into the purified ester to a final concentration of 500 ppm (0.5 mg/mL). Stir gently under an inert atmosphere for 5 minutes to ensure homogeneity.

• Aliquoting: Transfer the doped ester into pre-weighed, amber glass vials. Causality: Amber glass blocks UV light (specifically < 400 nm), preventing photo-initiated homolytic cleavage of the remaining allylic hydrogens.

• Argon Purging: Insert an Argon gas line into the vial, keeping the tip just above the liquid surface. Purge at a low flow rate for 30 seconds to displace all ambient air.

• Sealing: Immediately cap the vials using PTFE-lined crimp seals. Causality: PTFE (Teflon) is chemically inert and impermeable to oxygen, unlike standard silicone or rubber septa which allow slow gas exchange over months.

• Storage & The Sentinel System: Store all vials at -80°C. Designate 10% of your aliquots as "Sentinel Vials." Every 30 days, remove one Sentinel Vial and perform a PV titration. If the Sentinel Vial maintains a PV < 1 mEq/kg, the entire batch is validated as stable.

Self-validating workflow for long-term storage of methyl cis-5-octenoate.

Part 4: Analytical Troubleshooting

Q: How do I accurately measure the Peroxide Value (PV) of my Sentinel Vials? A: The most reliable method for laboratory-scale validation is the iodometric titration.

• Dissolve 1.0 g of your methyl cis-5-octenoate in a 3:2 mixture of glacial acetic acid and chloroform.

• Add 0.5 mL of saturated potassium iodide (KI) solution.

• The Causality: Any hydroperoxides present in the ester will oxidize the iodide ions ( I− ) into iodine ( I2​ ).

• Titrate the liberated iodine with 0.01 N sodium thiosulfate ( Na2​S2​O3​ ) using a starch indicator until the blue/black color disappears.

• Calculate the PV (expressed in milliequivalents of active oxygen per kg of oil). A value > 2 mEq/kg indicates that your storage conditions have failed and the batch must be re-purified .

Q: Can I use GC-MS to check for degradation instead? A: Yes, but GC-MS is better suited for detecting secondary oxidation products (like hexanal or other short-chain aldehydes) rather than primary hydroperoxides. Hydroperoxides are thermally unstable and often decompose in the hot GC injection port, leading to artificially low degradation readings. Always pair GC-MS with a cold analytical technique like PV titration or 1H -NMR (looking for the shift of hydroperoxide protons around 8.0-9.0 ppm) for a complete picture.

References

• Title: A theoretical study on autoxidation of unsaturated fatty acids and antioxidant activity of phenolic compounds Source: ResearchGate URL: [Link]

• Title: The Impact of Various Factors on Long-Term Storage of Biodiesel and Its Prevention: A Review Source: MDPI (Energies) URL: [Link]

• Title: A Perspective on Free Radical Autoxidation: The Physical Organic Chemistry of Polyunsaturated Fatty Acid and Sterol Peroxidation Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Source: Google Scholar (Energy Journal)

resolving low signal-to-noise ratio in methyl cis-5-octenoate mass spectrometry

Welcome to the Technical Support Center for Gas Chromatography-Mass Spectrometry (GC-MS) analysis. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals dealing with trace-level analysis of volatile fatty acid methyl esters (FAMEs).

Resolving a low signal-to-noise ratio (SNR) in methyl cis-5-octenoate analysis is rarely about fixing a single point of failure. SNR is a mathematical ratio; thus, troubleshooting requires a dual-pronged approach: we must either suppress the noise floor (chemical/electronic background) or maximize the absolute analyte signal reaching the detector.

Below is the diagnostic logic we will use to isolate the root cause of your SNR degradation.

Diagnostic workflow for isolating and resolving low SNR causes in GC-MS FAME analysis.

Troubleshooting Guide & Causality Analysis

Q: Why is my baseline elevated, causing a low signal-to-noise ratio for methyl cis-5-octenoate? A: An elevated baseline masks your analyte signal and is driven by high background noise. Causally, this noise is either chemical or electronic. In a healthy, clean GC-MS system, the background level in the Total Ion Chromatogram (TIC) should be less than 200,000 counts[1]. If your background exceeds this threshold, you must extract the mass spectra of the baseline. If the spectra reveal repeating ions at m/z 207, 281, or 355, you are observing column bleed—the natural thermal degradation of the GC column's siloxane stationary phase, which elutes continuously and creates a rising background signal at higher oven temperatures[2]. If you observe other consistent high-mass peaks, the cause is chemical contamination from previous sample matrices or impure carrier gases[1].

Q: Why does my methyl cis-5-octenoate peak look jagged, and why is the sensitivity so low despite a clean background? A: This is a direct consequence of a suboptimal MS data acquisition rate. The foundation of quantitative chromatography is accurately defining the peak shape. If your data acquisition rate is set too fast, the MS spends less dwell time on each target mass. This results in fewer ions collected per data point, making the data inherently noisier and significantly reducing the SNR[3]. Conversely, an acquisition rate that is too slow fails to capture enough points across the peak (ideally 10-15 points are needed), resulting in a jagged peak that confounds auto-integration algorithms and destroys quantitation accuracy[3].

Q: Why is the absolute signal of methyl cis-5-octenoate dropping over a sequence, leading to poor SNR, even when the noise floor is stable? A: Signal attenuation without a corresponding increase in noise points to analyte loss before it reaches the detector. While methyl cis-5-octenoate is a relatively stable FAME, it is highly susceptible to inlet adsorption. When an inlet liner becomes dirty or its chemical deactivation layer degrades, exposed silanol groups or active metal surfaces act as absorptive sites[4]. The polar ester group of the analyte adsorbs to these active sites instead of transferring cleanly to the column, drastically reducing the number of intact molecules reaching the MS[4].

Quantitative Impact of GC-MS Parameters on FAME SNR

To make informed adjustments, you must understand how specific parameters mathematically impact your signal and noise variables.

Parameter	Suboptimal Setting	Optimized Setting	Effect on Signal (S)	Effect on Noise (N)	Net SNR Impact
Data Acquisition Rate	Too Fast (>20 Hz)	Optimal (8-15 Hz)	Decreased (low dwell time)	Increased	Severe Decrease
Data Acquisition Rate	Too Slow (<5 Hz)	Optimal (8-15 Hz)	Truncated peak area	Minimal	Decrease (Integration failure)
MS Acquisition Mode	Full Scan (m/z 40-400)	SIM Mode (Target Ions)	Maintained	Drastically Reduced	Exponential Increase
Inlet Liner State	Active/Dirty Silanols	Deactivated Splitless	Lost to Adsorption	No Change	Decrease

Self-Validating Experimental Protocols

To ensure scientific integrity, do not simply change parts blindly. Use these self-validating protocols to systematically prove that the system has been restored.

Protocol 1: System Decontamination and Blank Verification

Causality: Removing active sites in the inlet and non-volatile matrix at the head of the column prevents analyte adsorption and suppresses chemical noise.

• Inlet Maintenance: Cool the inlet and replace the septum, deactivated splitless liner, and the gold seal.

• Column Trimming: Cut 10-15 cm from the front of the GC column using a ceramic scoring wafer. Inspect the cut with a magnifier to ensure a perfectly square edge; jagged edges create turbulent flow and active sites.

• Thermal Equilibration: If you have vented the MS to clean the source, pump down the system and allow the quadrupole temperature to equilibrate overnight (approx. 11 hours). Changing the quadrupole temperature prematurely can cause the mass assignment to shift by up to 0.3 amu, destroying sensitivity[1].

• Validation Step: Inject a pure solvent blank (e.g., HPLC-grade hexane) using your analytical method.

  • Self-Validation Criteria: Evaluate the TIC. If the background noise is strictly <200,000 counts and no discrete peaks appear at the retention time of methyl cis-5-octenoate, the system is validated and ready for trace analysis[1].

Protocol 2: Optimizing SIM Data Acquisition for FAMEs

Causality: Transitioning from Full Scan to Selected Ion Monitoring (SIM) mode eliminates background ions from the detector, dropping the noise floor to near zero.

• Ion Selection: Run a high-concentration standard (10 ppm) of methyl cis-5-octenoate in Full Scan mode. Identify the base peak (quantifier ion) and two highly abundant, specific qualifier ions.

• Method Conversion: Switch the MS method to SIM mode, inputting the identified m/z values.

• Dwell Time Optimization: Calculate the expected peak width of the FAME (e.g., 3 seconds). Adjust the SIM dwell time so that the MS acquires exactly 10 to 15 data points across that 3-second window[3].

• Validation Step: Inject a trace-level 0.5 ppm standard of methyl cis-5-octenoate.

  • Self-Validation Criteria: The system is validated if the calculated SNR for the analyte peak is strictly greater than 10:1, which meets standard quantitative guidelines for FAME analysis[5].

Frequently Asked Questions (FAQs)

Q: Does adding formic acid to my samples improve the SNR for GC-MS FAME analysis? A: No. While adding formic acid is a common technique to improve ionization and SNR in LC-MS workflows (by ensuring a proper pH for electrospray ionization)[1], it is detrimental in GC-MS. Injecting acids into a GC will rapidly degrade the stationary phase of your column, causing massive column bleed, destroying your inlet deactivation, and ultimately worsening your SNR.

Q: I replaced my column, but my baseline is still rising during the temperature program. What else could it be? A: If you have ruled out column bleed, a rising baseline during a temperature ramp is often caused by an air leak (oxygen) entering the system at the inlet or MS transfer line. Oxygen degrades the column phase at high temperatures. Perform an air/water check on your MS; the m/z 28 (Nitrogen) to m/z 32 (Oxygen) ratio should match atmospheric proportions (~4:1), and total air should be <1% of your calibration gas abundance.

References

• Title: GC-MS Troubleshooting: Avoid Poor Performance from Slow Acquisition Speeds Source: restek.com URL: [Link]

• Title: Tips to Improve Signal-to-Noise Checkout - Agilent Source: agilent.com URL: [Link]

• Title: The LCGC Blog: Troubleshooting Gas Chromatography Part II – Reduced Peak Size (Loss of Sensitivity) Source: chromatographyonline.com URL: [Link]

• Title: 07-GC-21007A-EN Determination of Fatty Acids Methyl Esters (FAMEs) in aviation turbine fuel by GCMS Scan/SIM mode as per IP585 - Shimadzu Source: shimadzu.com URL: [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. discover.restek.com [discover.restek.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. shimadzu.com [shimadzu.com]

Technical Support Center: Catalytic Hydrogenation of Methyl cis-5-octenoate

Welcome to the Technical Support Center for catalytic hydrogenation workflows. As a Senior Application Scientist, I have designed this portal to help researchers and drug development professionals optimize the chemoselective reduction of methyl cis-5-octenoate to methyl octanoate.

This guide bypasses generic advice, focusing instead on the mechanistic causality behind reaction failures—such as alkene isomerization, catalyst poisoning, and chemoselectivity traps—providing you with self-validating protocols to ensure reproducible success.

Phase 1: Diagnostic Triage & Troubleshooting Workflows

Before altering your reaction parameters, it is critical to diagnose the specific failure mode of your hydrogenation attempt. The workflow below outlines the primary diagnostic pathways based on in-process analytical controls.

Caption: Diagnostic workflow for troubleshooting methyl cis-5-octenoate hydrogenation.

Phase 2: Frequently Asked Questions (FAQs) & Mechanistic Insights

Q1: My reaction stalls at 60-70% conversion, and NMR shows a new alkene signal. Why is this happening?

Root Cause: You are observing double-bond isomerization. Catalytic hydrogenation follows the Horiuti-Polanyi mechanism, which involves a reversible mono- σ -alkyl intermediate on the metal surface[1]. If the second hydrogen insertion step is slow—often due to low hydrogen pressure or poor agitation— β -hydride elimination can occur[1]. Because the trans-isomer (methyl trans-5-octenoate) is thermodynamically more stable than your starting cis-isomer, the reaction heavily favors its formation during this reversible step[2]. Trans-alkenes are sterically more hindered and reduce much slower than cis-alkenes, causing the reaction to appear stalled.

Caption: Horiuti-Polanyi mechanistic pathways showing hydrogenation versus isomerization.

Solution: Overcome mass transfer limitations. Increase the hydrogen pressure from a standard balloon (1 atm) to a pressurized reactor (3–5 bar) to force the forward reductive elimination step[3]. Additionally, ensure vigorous agitation (e.g., >800 rpm) to maximize the gas-liquid-solid interfacial area[3].

Q2: I am detecting 1-octanol in my product mixture. How do I prevent ester over-reduction?

Root Cause: While functional groups like esters generally survive mild alkene hydrogenation conditions unchanged[2], the use of harsh catalysts or extreme conditions compromises chemoselectivity. Catalysts like Raney Nickel are notoriously harsh and can trigger hydrogenolysis or over-reduction[4]. Similarly, homogeneous Ruthenium or Osmium complexes under high pressure are specifically designed to reduce esters to primary alcohols[5]. Solution: Strictly utilize Palladium on Carbon (Pd/C) or Platinum(IV) Oxide (PtO 2​ ), which exhibit absolute chemoselectivity for alkenes over esters at ambient temperatures[4]. Maintain the reaction temperature at 20–25 °C, as elevated temperatures promote side reactions and reduce selectivity[3].

Q3: The reaction fails to initiate entirely (0% conversion). Is my catalyst dead?

Root Cause: Heterogeneous catalysts, particularly Pd/C, are highly susceptible to poisoning by Lewis basic functional groups, sulfur, nitrogen, or heavy metal impurities[6]. These impurities bind irreversibly to the active metal vacancies, preventing the π -adsorption of the alkene[1]. Solution: The issue is likely substrate purity, not the catalyst. Perform a catalyst loading study to determine if impurities are the limiting factor[6]. Purify the starting methyl cis-5-octenoate by passing it through a short plug of silica gel or washing it with a dilute acidic solution prior to the reaction to reject catalyst poisons.

Phase 3: Quantitative Optimization Matrix

To facilitate rapid experimental design, the following table summarizes the causal relationship between reaction parameters and product distribution for methyl cis-5-octenoate.

Catalyst System	Solvent	Pressure (H 2​ )	Temp	Conversion	Chemoselectivity (Alkane : Alcohol)	Isomerization (trans byproduct)
5% Pd/C	Methanol	1 atm (Balloon)	25 °C	85% (Stalled)	> 99 : 1	High (~15%)
10% Pd/C	Ethyl Acetate	5 bar	25 °C	> 99%	> 99 : 1	< 1% (Optimal)
PtO 2​ (Adam's)	THF	1 atm (Balloon)	25 °C	> 99%	> 99 : 1	< 1%
Raney Nickel	Ethanol	10 bar	50 °C	> 99%	80 : 20 (Over-reduction)	< 1%
Ru/C	Methanol	50 bar	100 °C	> 99%	5 : 95 (Ester reduced)	N/A

Note: Aprotic solvents like Ethyl Acetate (EtOAc) often provide superior H 2​ solubility compared to protic solvents, mitigating mass-transfer-induced isomerization[3].

Phase 4: Self-Validating Standard Operating Procedure (SOP)

This protocol is engineered as a self-validating system. By integrating specific analytical checkpoints, you ensure that any deviation is caught before downstream processing.

Objective: Chemoselective reduction of methyl cis-5-octenoate to methyl octanoate.

Step 1: Substrate Preparation & Validation

• Dissolve 10.0 mmol of methyl cis-5-octenoate in 20 mL of anhydrous Ethyl Acetate.

• Validation Checkpoint 1: Analyze an aliquot via GC-FID or 1 H NMR. Confirm the presence of the vinylic multiplet at δ 5.3–5.4 ppm and ensure no heteroatom impurities are present.

Step 2: Catalyst Loading & Inertion

• Add 5 mol% of 10% Pd/C to a heavy-walled glass pressure reactor. Caution: Dry Pd/C is pyrophoric; add it carefully to the solvent, never the reverse.

• Seal the reactor and purge the atmosphere by pressurizing with inert gas (N 2​ or Argon) to 3 bar, then venting. Repeat this cycle three times.

Step 3: Hydrogenation Execution

• Pressurize the reactor with H 2​ gas to 5 bar.

• Initiate vigorous stirring (800–1000 rpm) to ensure optimal gas-liquid-solid mixing and prevent mass-transfer limitations[3].

• Maintain the reaction at 20–25 °C for 4 hours.

Step 4: In-Process Control (IPC) & Reaction Validation

• Vent the H 2​ gas safely and purge with N 2​ .

• Extract a 0.1 mL aliquot, filter it through a micro-syringe filter (PTFE, 0.2 μ m) to remove the catalyst, and evaporate the solvent.

• Validation Checkpoint 2: Run a 1 H NMR.

  • Success Criteria: Complete disappearance of the vinylic protons ( δ 5.3–5.4 ppm).

  • Chemoselectivity Criteria: Retention of the sharp methoxy singlet at δ ~3.6 ppm (validating the ester is intact).

  • If vinylic protons remain: Re-pressurize and increase agitation. Do not increase temperature.

Step 5: Isolation

• Filter the entire reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with an additional 10 mL of Ethyl Acetate.

• Concentrate the filtrate under reduced pressure to yield highly pure methyl octanoate.

References

• Catalytic Hydrogenation of Carboxylic Acid Esters, Amides, and Nitriles with Homogeneous Catalysts | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Mechanistic interpretation of selective catalytic hydrogenation and isomerization of alkenes and dienes by ligand deactivated Pd nanoparticles - PMC. Available at: [Link]

• High-Throughput Experimentation-Enabled Asymmetric Hydrogenation - ACS Publications. Available at:[Link]

• Organic chemistry 18: Electrophilic addition to alkenes - CureFFI.org. Available at: [Link]

• 8.6: Reduction of Alkenes - Hydrogenation - Chemistry LibreTexts. Available at: [Link]

• 8.6: Reduction of Alkenes - Hydrogenation (Stereochemistry & Chemoselectivity) - Chemistry LibreTexts. Available at: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic chemistry 18: Electrophilic addition to alkenes [cureffi.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Technical Guide to the Gas Chromatographic Separation of Methyl cis-5-Octenoate and Methyl trans-5-Octenoate

For researchers and professionals in drug development and analytical chemistry, the precise separation and identification of geometric isomers are critical. The subtle difference in the spatial arrangement of atoms in cis and trans isomers can lead to significant variations in their physical, chemical, and biological properties. This guide provides an in-depth comparison of the gas chromatographic (GC) retention indices of methyl cis-5-octenoate and methyl trans-5-octenoate, offering both theoretical insights and practical experimental protocols.

The Decisive Role of Polarity in Isomer Separation

The separation of fatty acid methyl esters (FAMEs), particularly cis and trans isomers, by gas chromatography is fundamentally governed by the polarity of the stationary phase.[1][2] Non-polar columns separate analytes primarily based on their boiling points. However, for geometric isomers with very similar boiling points, a more selective interaction is required. This is achieved using highly polar stationary phases, with cyanopropylsiloxane-based columns being the industry standard for this application.[3][4]

The mechanism behind this separation lies in the differential interaction of the cis and trans isomers with the polar stationary phase. The bent structure of cis isomers allows for greater interaction with the polar stationary phase compared to the more linear and rigid structure of trans isomers. This stronger interaction results in a longer retention time for the cis isomer. Consequently, in a mixture of cis and trans FAMEs, the trans isomers will typically elute before their corresponding cis counterparts.[1]

Comparative Analysis of Retention Indices

Compound	Isomeric Form	Expected Elution Order on a Polar Column	Published Kovats RI (Polar Column)
Methyl trans-5-octenoate	trans	1	Not available
Methyl cis-5-octenoate	cis	2	Data available via NIST[6]
Methyl octanoate	Saturated	-	e.g., 1398 (CP-Wax at 240°C)[5]

Note: The Kovats Retention Index (RI) is a dimensionless unit that normalizes retention times to those of adjacent n-alkanes, allowing for inter-laboratory comparison of GC data.[7]

Based on the foundational principles of FAME separation on polar phases, methyl trans-5-octenoate is expected to have a lower retention index and elute before methyl cis-5-octenoate . The saturated analogue, methyl octanoate, will have a different retention time, influenced by the absence of the double bond and its associated polarity.

Experimental Protocol for Retention Index Determination

To empirically determine the Kovats retention indices of methyl cis-5-octenoate and methyl trans-5-octenoate, the following detailed protocol should be followed. This protocol is designed to be a self-validating system, ensuring the accuracy and reproducibility of the results.

1. Materials and Reagents:

• Analytes: High-purity standards of methyl cis-5-octenoate and methyl trans-5-octenoate.

• Solvent: Hexane or another suitable, high-purity solvent.

• n-Alkane Standard Mix: A certified mixture of n-alkanes (e.g., C8-C20) for the calculation of Kovats retention indices.

2. Instrumentation:

• Gas Chromatograph (GC): Equipped with a flame ionization detector (FID) and a split/splitless injector.

• GC Column: A highly polar cyanopropylsiloxane capillary column (e.g., HP-88, SP-2560, or equivalent). A 100 m x 0.25 mm ID, 0.20 µm film thickness column is recommended for optimal resolution.[3]

• Carrier Gas: Helium or hydrogen at a constant flow rate.

3. Chromatographic Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 260 °C

• Oven Temperature Program: 100 °C (hold for 4 min), ramp at 3 °C/min to 240 °C, hold for 15 min. (This is a starting point and should be optimized for the specific instrument and column).

• Split Ratio: 50:1 (can be adjusted based on sample concentration).

• Carrier Gas Flow: 1.0 mL/min (constant flow).

4. Sample Preparation:

• Prepare individual solutions of methyl cis-5-octenoate and methyl trans-5-octenoate in hexane at a concentration of approximately 1 mg/mL.

• Prepare a solution of the n-alkane standard mix in hexane.

• Create a co-injection mixture containing both isomers and the n-alkane standards.

5. Data Acquisition and Analysis:

• Inject the n-alkane standard mix to determine the retention times of the individual alkanes.

• Inject the individual isomer solutions to determine their respective retention times.

• Inject the co-injection mixture to confirm the relative elution order and calculate the Kovats retention indices using the following formula for a temperature-programmed run:

  RI = 100n + 100(N - n) * (t_R(x) - t_R(n)) / (t_R(N) - t_R(n))

  Where:

  • RI is the Kovats Retention Index of the analyte.

  • n is the carbon number of the n-alkane eluting before the analyte.

  • N is the carbon number of the n-alkane eluting after the analyte.

  • t_R(x) is the retention time of the analyte.

  • t_R(n) is the retention time of the n-alkane with carbon number n.

  • t_R(N) is the retention time of the n-alkane with carbon number N.

Workflow for Retention Index Determination

Sources

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• 2. Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. chem-agilent.com [chem-agilent.com]
• 5. Octanoic acid, methyl ester [webbook.nist.gov]
• 6. methyl (Z)-5-octenoate [webbook.nist.gov]
• 7. repositum.tuwien.at [repositum.tuwien.at]

A Comparative Analysis of Methyl cis-5-Octenoate for Pharmaceutical Applications

A Senior Application Scientist's Guide to Medium-Chain Fatty Acid Esters in Drug Development

For researchers, scientists, and drug development professionals, the selection of excipients is a critical decision that profoundly impacts a drug's stability, solubility, and bioavailability. Among the diverse classes of pharmaceutical excipients, medium-chain fatty acid esters are gaining considerable attention for their role in enhancing drug delivery, particularly for poorly soluble active pharmaceutical ingredients (APIs). This guide provides an in-depth comparison of methyl cis-5-octenoate with other medium-chain fatty acid esters, offering a scientific rationale for its potential utility and the experimental frameworks required for its evaluation.

Introduction: The Emerging Role of Unsaturated Medium-Chain Fatty Acid Esters

Medium-chain fatty acids (MCFAs), typically with acyl chains of 6 to 12 carbons, and their corresponding esters are integral components in the formulation of lipid-based drug delivery systems, such as self-emulsifying drug delivery systems (SEDDS).[1][2] Their ability to improve the oral bioavailability of poorly water-soluble drugs is a key advantage.[3] While saturated MCFAs are well-characterized, their unsaturated counterparts, like methyl cis-5-octenoate, represent a more novel area of investigation. The presence of a cis-double bond introduces a kink in the acyl chain, which can significantly alter the molecule's physicochemical properties and its interaction with biological membranes.[4] This guide will explore these differences, providing a comparative framework for researchers considering methyl cis-5-octenoate for their formulations.

Physicochemical Properties: A Head-to-Head Comparison

The performance of a fatty acid ester as a pharmaceutical excipient is intrinsically linked to its physicochemical properties. Here, we compare methyl cis-5-octenoate with its saturated analogue, methyl octanoate, and the longer-chain methyl oleate to highlight the impact of chain length and unsaturation.

Property	Methyl cis-5-Octenoate	Methyl Octanoate	Methyl Oleate (cis-9-octadecenoate)
Molecular Formula	C9H16O2	C9H18O2	C19H36O2
Molecular Weight	156.22 g/mol	158.24 g/mol	296.49 g/mol
Appearance	Colorless clear liquid (est.)[2]	Colorless liquid[5]	Colorless to pale yellow liquid
logP (o/w)	2.908 (est.)[2]	3.333 (est.)[5]	~7.4
Water Solubility	158.9 mg/L @ 25 °C (est.)[2]	64 mg/L @ 20 °C (exp.)[5]	Insoluble
Boiling Point	Not available	193 °C	218 °C @ 21 mmHg
Melting Point	Not available	-40 °C	-20 °C
Density	0.921-0.925 g/cm³ @ 25 °C[2]	0.877 g/cm³ @ 20 °C	~0.874 g/cm³ @ 20 °C

Key Insights from Physicochemical Data:

• Impact of Unsaturation on Polarity: The slightly lower estimated logP of methyl cis-5-octenoate compared to its saturated counterpart, methyl octanoate, suggests a marginal increase in polarity due to the presence of the double bond. This could influence its interaction with both lipophilic and hydrophilic components in a formulation.

• Solubility: The estimated higher water solubility of methyl cis-5-octenoate is a noteworthy feature that could be advantageous in certain formulation types.

• Chain Length Dominance: As expected, the much longer chain of methyl oleate results in significantly higher lipophilicity (logP) and negligible water solubility.

The Significance of the cis-Double Bond: A Structural Perspective

The defining feature of methyl cis-5-octenoate is the cis-double bond at the fifth carbon. This structural element has profound implications for its behavior in biological systems.

Membrane Perturbation and Permeation Enhancement

The "kink" introduced by a cis-double bond disrupts the orderly packing of acyl chains. When incorporated into the lipid bilayers of cell membranes, such as the intestinal epithelium, this disruption can increase membrane fluidity. This localized fluidization is a key mechanism by which permeation enhancers facilitate the transport of drug molecules across cellular barriers.[4][6] Studies on phosphatidylcholines containing cis fatty acids have demonstrated that they induce much larger membrane perturbations than their trans or saturated counterparts.[4] This suggests that methyl cis-5-octenoate could be a more potent permeation enhancer than methyl octanoate.

Caption: Impact of cis-double bond on acyl chain packing.

Biological Activity of Unsaturated Medium-Chain Fatty Acid Esters

Recent research has highlighted the biological activities of unsaturated medium-chain fatty acid esters. For instance, compounds like ethyl cis-4-decenoate have been shown to inhibit the formation of bacterial persister cells, suggesting a potential role in combating chronic infections.[7] While the specific biological activities of methyl cis-5-octenoate are not yet extensively documented in the pharmaceutical literature, the presence of the unsaturated bond opens an avenue for exploring its potential synergistic effects with APIs.

Experimental Protocols for Comparative Evaluation

To empirically assess the performance of methyl cis-5-octenoate against other medium-chain fatty acid esters, a series of well-defined experiments are necessary. The following protocols provide a framework for such a comparative study.

Protocol 1: In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol is designed to evaluate the potential of the esters as permeation enhancers for transdermal drug delivery.

Objective: To compare the permeation-enhancing effect of methyl cis-5-octenoate, methyl octanoate, and a control on a model API across a skin-mimicking membrane.

Materials:

• Vertical static Franz diffusion cells

• Porcine ear skin or synthetic membrane (e.g., Strat-M®)[8][9]

• Receptor solution (e.g., phosphate-buffered saline pH 7.4)

• Model API (e.g., caffeine, ibuprofen)

• Test formulations: API in propylene glycol (control), API in a solution containing methyl cis-5-octenoate, API in a solution containing methyl octanoate

• HPLC system for analysis

Procedure:

• Membrane Preparation: Thaw and prepare porcine ear skin by removing subcutaneous fat and cutting it to size.[1] Alternatively, use a synthetic membrane as per the manufacturer's instructions.[9]

• Franz Cell Setup: Mount the membrane between the donor and receptor compartments of the Franz diffusion cell. Fill the receptor compartment with pre-warmed receptor solution, ensuring no air bubbles are present. Maintain the temperature at 32 ± 1°C.[1]

• Dosing: Apply a precise amount of the test formulation to the donor compartment.

• Sampling: At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot from the receptor compartment and immediately replace it with fresh, pre-warmed receptor solution.[10]

• Analysis: Quantify the concentration of the model API in the collected samples using a validated HPLC method.

• Data Analysis: Calculate the cumulative amount of API permeated per unit area versus time and determine the steady-state flux (Jss) and permeability coefficient (Kp).

Caption: Workflow for in vitro skin permeation study.

Protocol 2: Formulation and Characterization of a Self-Emulsifying Drug Delivery System (SEDDS)

This protocol outlines the steps to formulate and evaluate a SEDDS, where the fatty acid esters can act as the oil phase.

Objective: To formulate SEDDS with methyl cis-5-octenoate and methyl octanoate and compare their self-emulsification efficiency and droplet size.

Materials:

• Methyl cis-5-octenoate, methyl octanoate

• Surfactant (e.g., Tween 80, Cremophor EL)

• Co-surfactant/Co-solvent (e.g., Transcutol, PEG 400)

• Model API

• Distilled water

• Particle size analyzer

Procedure:

• Solubility Studies: Determine the solubility of the model API in the selected oils, surfactants, and co-surfactants to identify the most suitable components.[11]

• Construction of Pseudo-Ternary Phase Diagrams: For each oil, prepare various mixtures of oil, surfactant, and co-surfactant. Titrate with water and observe the formation of emulsions to identify the self-emulsifying region.[12]

• Formulation of SEDDS: Based on the phase diagrams, prepare the SEDDS pre-concentrate by mixing the oil, surfactant, co-surfactant, and the dissolved API.

• Evaluation of Self-Emulsification:

  • Emulsification Time: Add a small amount of the SEDDS pre-concentrate to a known volume of water with gentle agitation and record the time taken to form a clear or bluish-white emulsion.[11]

  • Droplet Size Analysis: Dilute the SEDDS with water and measure the mean droplet size and polydispersity index (PDI) using a dynamic light scattering particle size analyzer.

• Thermodynamic Stability Studies: Subject the formulations to centrifugation and freeze-thaw cycles to assess their physical stability.[13]

Protocol 3: Oxidative Stability Assessment

The presence of a double bond in methyl cis-5-octenoate makes it more susceptible to oxidation than its saturated counterpart. This is a critical parameter for shelf-life determination.

Objective: To compare the oxidative stability of methyl cis-5-octenoate and methyl octanoate under accelerated conditions.

Materials:

• Rancimat instrument or a stability chamber with controlled temperature and air/oxygen flow

• Test samples: pure methyl cis-5-octenoate and methyl octanoate

Procedure:

• Rancimat Method: Place a known amount of the sample in the reaction vessel of the Rancimat instrument. Heat the sample at a constant temperature (e.g., 110 °C) while bubbling a constant stream of purified air through it. The volatile oxidation products are collected in a measuring vessel containing deionized water, and the change in conductivity is continuously measured. The time until the rapid increase in conductivity is the induction time, which is a measure of oxidative stability.[14]

• Peroxide Value Determination: Store the samples under accelerated conditions (e.g., 40 °C/75% RH) for a defined period. At specified time points, determine the peroxide value by iodometric titration. An increase in peroxide value indicates lipid oxidation.[15]

Conclusion and Future Directions

While direct comparative data on the performance of methyl cis-5-octenoate in drug delivery systems is currently limited in publicly available literature, its physicochemical properties and the known structure-activity relationships of unsaturated fatty acids provide a strong rationale for its investigation. The presence of the cis-double bond is hypothesized to confer superior membrane perturbation properties, potentially leading to enhanced drug permeation compared to its saturated analogue, methyl octanoate. However, this structural feature also introduces a potential liability in terms of oxidative stability, which must be carefully evaluated.

The experimental protocols outlined in this guide provide a robust framework for a head-to-head comparison of methyl cis-5-octenoate with other medium-chain fatty acid esters. Such studies are essential to unlock the full potential of this and other novel excipients, paving the way for the development of more effective and bioavailable drug formulations. It is imperative for the research community to conduct and publish such direct comparative studies to build a comprehensive understanding of these promising molecules.

References

• Donaparthi, V. L., & St-Arnaud, R. (2022). Stepwise Protocols for Preparation and Use of Porcine Ear Skin for in Vitro Skin Permeation Studies Using Franz Diffusion Cells. Current Protocols, 2(3), e391. [Link]

• The Good Scents Company. (n.d.). methyl (Z)-5-octenoate guavanate (Bedoukian). Retrieved from [Link]

• Oyeleke, G. O., & Olayiwola, O. A. (2015). Oxidation Stability of Fatty Acid Methyl Ester under Three Different Conditions. Journal of Energy Technologies and Policy, 5(11), 58-64. [Link]

• Skinobs. (2010). Franz Cell Test. [Link]

• The Good Scents Company. (n.d.). methyl octanoate, 111-11-5. Retrieved from [Link]

• Li, J., et al. (2018). Preparation and Evaluation of Self-emulsifying Drug Delivery System (SEDDS) of Cepharanthine. Iranian Journal of Pharmaceutical Research, 17(4), 1456–1468. [Link]

• Khan, A., et al. (2022). Self-Emulsifying Drug Delivery Systems (SEDDS): Measuring Energy Dynamics to Determine Thermodynamic and Kinetic Stability. Molecules, 27(17), 5529. [Link]

• Aminu, N. (2020, October 31). EASY steps for In-vitro Skin Permeation Study using Franz Diffusion Cell [Video]. YouTube. [Link]

• Gul, M., et al. (2023). Development and Evaluation of Self-Emulsifying Drug-Delivery System–Based Tablets for Simvastatin, a BCS Class II Drug. Drug Design, Development and Therapy, 17, 249–261. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2024). Self-Emulsifying Drug Delivery System (SEDDS) - An Overview. [Link]

• Hong, S. H., et al. (2018). Medium chain unsaturated fatty acid ethyl esters inhibit persister formation of Escherichia coli via antitoxin HipB. Applied Microbiology and Biotechnology, 102(19), 8511–8524. [Link]

• Al-Quadeib, B. T., et al. (2024). Preparation and Evaluation of a Self-Emulsifying Drug Delivery System for Improving the Solubility and Permeability of Ticagrelor. ACS Omega, 9(9), 10849–10863. [Link]

• Wang, J., et al. (2025). Biological Function of Medium-Chain Fatty Acids and Their Application in Aquatic Animals: A Review. Fishes, 10(8), 205. [Link]

• Williams, A. C., & Barry, B. W. (2012). Efficiency of Fatty Acids as Chemical Penetration Enhancers. Pharmaceutical Research, 29(1), 194-204. [Link]

• Federal State Budgetary Scientific Institution "Scientific Center of Family Health and Human Reproduction Problems". (2016). Enantioselective synthesis of methyl (5Z,8S)-8,9-epoxynon-5-enoate, an eicosanoid synthon. [Link]

• Mellou, F., et al. (2006). Enzymatic esterification of flavonoids with unsaturated fatty acids: Effect of the novel esters on vascular endothelial growth factor release from K562 cells. Process Biochemistry, 41(9), 2029-2034. [Link]

• Roach, C., et al. (2004). Comparison of cis and trans fatty acid containing phosphatidylcholines on membrane properties. Biochemistry, 43(20), 6344–6351. [Link]

• Privett, O. S., & Blank, M. L. (1961). Stability of unsaturated methyl esters of fatty acids on surfaces. Journal of the American Oil Chemists' Society, 38(7), 312-316. [Link]

• Ferrara, D., et al. (2024). Comprehensive comparison of fatty acid methyl ester profile in different food matrices using microwave-assisted extraction and derivatization. Advances in Sample Preparation, 11, 100124. [Link]

• FooDB. (2010). Showing Compound Methyl cis-5-octenoate (FDB009851). Retrieved from [Link]

• Agilent. (n.d.). Fatty Acid Methyl Ester Analysis Using the Agilent 8850 GC System. Retrieved from [Link]

• Flavor Extract Manufacturers Association (FEMA). (n.d.). 4165methyl cis-5-octenoate. Retrieved from [Link]

• Gmaszewski, G., & Dobrzyn, P. (2022). Biological Role of Unsaturated Fatty Acid Desaturases in Health and Disease. International Journal of Molecular Sciences, 23(3), 1383. [Link]

• Singh, R., et al. (2016). GC-FID analysis of fatty acids and biological activity of Zanthoxylum rhetsa seed oil. International Journal of Pharmaceutical Sciences and Research, 7(12), 4875-4881. [Link]

• McCartney, F., et al. (2019). Intestinal Permeation Enhancers for Oral Delivery of Macromolecules: A Comparison between Salcaprozate Sodium (SNAC) and Sodium Caprate (C10). Pharmaceutics, 11(2), 79. [Link]

• UCLA Chemistry. (n.d.). Solvent Miscibility Table. Retrieved from [Link]

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• 5. methyl octanoate, 111-11-5 [thegoodscentscompany.com]
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1H and 13C NMR spectral validation of methyl cis-5-octenoate

Title: 1H and 13C NMR Spectral Validation of Methyl cis-5-Octenoate: A Comparative Guide

Introduction As a Senior Application Scientist, I frequently encounter the analytical challenge of validating synthetic lipid standards. For drug development professionals and analytical chemists, the rigorous structural confirmation of fatty acid methyl esters (FAMEs) like methyl cis-5-octenoate is not merely a routine check—it is the foundational bedrock of downstream pharmacokinetic reproducibility. A high-purity synthetic standard of methyl cis-5-octenoate (our target product) must be unambiguously differentiated from its primary synthetic impurities: the trans-isomer (methyl trans-5-octenoate) and positional isomers.

This guide provides an objective, data-driven comparison of methyl cis-5-octenoate against its trans-alternative, detailing the causality behind experimental choices, self-validating protocols, and the mechanistic interpretation of Nuclear Magnetic Resonance (NMR) spectral data.

The Causality of NMR Experimental Design

To achieve uncompromised spectral integrity, every parameter in the NMR acquisition must be deliberately chosen:

• Solvent Selection (CDCl₃): Deuterated chloroform is selected because its non-polar nature closely mimics the lipophilic environment of lipid bilayers, preventing hydrogen-bonding artifacts that could shift the critical allylic and olefinic proton signals.

• Relaxation Delay (D1 = 30s): In ¹³C NMR, unprotonated carbons (such as the C1 carbonyl) possess significantly longer longitudinal relaxation times (T1). A 30-second delay ensures complete relaxation between pulses, allowing for semi-quantitative integration of the carbon skeleton without signal attenuation.

• Pulse Sequence (90° vs. 30°): A standard 90° pulse is utilized for ¹H NMR to maximize the signal-to-noise ratio for low-concentration impurities (e.g., detecting <1% trans-isomer contamination).

Self-Validating Experimental Protocol

The following methodology is designed as a closed-loop, self-validating system. If any validation check fails, the acquisition must be halted and corrected.

Caption: Step-by-step self-validating NMR acquisition workflow for FAMEs.

Step 1: Sample Preparation Dissolve 10–15 mg of methyl cis-5-octenoate in 0.6 mL of CDCl₃ containing 0.05% (v/v) Tetramethylsilane (TMS). Validation Check: The solution must be optically clear. Particulates cause magnetic susceptibility gradients, broadening spectral lines and invalidating J-coupling measurements.

Step 2: Locking and Shimming Insert the NMR tube into a 400 MHz (or higher) spectrometer. Establish a stable deuterium lock on the CDCl₃ solvent peak. Perform gradient shimming on the Z-axis (Z0, Z1, Z2). Validation Check: The line width at half-height of the TMS peak (at 0.00 ppm) must be ≤ 0.5 Hz. If broader, re-shim to ensure optimal magnetic field homogeneity.

Step 3: Acquisition Parameters

• ¹H NMR: 16 scans, 90° pulse, 2-second acquisition time, 5-second relaxation delay.

• ¹³C NMR: 256 scans, 30° pulse, 30-second relaxation delay, with broadband proton decoupling (WALTZ-16).

Step 4: Processing and Phase Correction Apply a Fourier Transform (FT) with a zero-filling factor of 2 to enhance digital resolution. Perform manual zero-order and first-order phase corrections to ensure all peaks are purely absorptive.

Comparative Spectral Data: Product vs. Alternative

The true test of the product's purity lies in its spectral comparison against the trans-isomer alternative. The data below summarizes the critical diagnostic shifts and coupling constants.

Table 1: ¹H NMR Spectral Comparison (400 MHz, CDCl₃)

Proton Position	Multiplicity	Chemical Shift (cis Product)	Chemical Shift (trans Alternative)	J-Coupling (³J_HH)	Diagnostic Value
C1-OCH₃	Singlet (s)	3.67 ppm	3.67 ppm	N/A	Confirms methyl ester formation[1].
C5-H, C6-H	Multiplet (m)	5.30 – 5.40 ppm	5.35 – 5.45 ppm	~10.5 Hz (cis) vs ~15.2 Hz (trans)	Primary differentiator for geometric isomerism[2].
C4-H₂, C7-H₂	Multiplet (m)	2.05 ppm	1.98 ppm	Complex	Allylic protons; subtly shifted due to geometry.
C2-H₂	Triplet (t)	2.30 ppm	2.30 ppm	7.5 Hz	Alpha-carbonyl protons[1].

Table 2: ¹³C NMR Spectral Comparison (100 MHz, CDCl₃)

Carbon Position	Chemical Shift (cis Product)	Chemical Shift (trans Alternative)	Shift Difference (Δδ)	Mechanistic Rationale
C1 (C=O)	174.2 ppm	174.2 ppm	0.0 ppm	Carbonyl carbon; unaffected by double bond geometry.
C5, C6 (C=C)	~128.5, 131.5 ppm	~129.5, 132.5 ppm	~1.0 ppm	Olefinic carbons; trans is slightly deshielded.
C4, C7 (Allylic)	~26.8 ppm	~32.5 ppm	~5.7 ppm	Critical Identifier: γ-gauche shielding in cis-isomer.
C1-OCH₃	51.5 ppm	51.5 ppm	0.0 ppm	Methoxy carbon.

Mechanistic Insights: The Karplus Relationship & Gamma-Gauche Effect

1. The Karplus Equation (¹H NMR) The differentiation between cis and trans isomers is fundamentally rooted in the through-bond interaction between neighboring olefinic protons, quantified by the scalar coupling constant (³J_HH)[3]. The magnitude of this coupling is dictated by the dihedral angle (φ) between the protons, as described by the Karplus equation[3]. In the cis product, the dihedral angle is approximately 0°, resulting in a smaller coupling constant (typically 6–12 Hz)[2][3]. Conversely, the trans alternative has a dihedral angle of approximately 180°, leading to a significantly larger coupling constant (12–18 Hz)[2][3].

Caption: Logical mapping of the Karplus equation relating dihedral angles to J-coupling constants.

2. The Gamma-Gauche Effect (¹³C NMR) While ¹H NMR relies on coupling constants, ¹³C NMR utilizes chemical shift differences driven by spatial geometry. In methyl cis-5-octenoate, the allylic carbons (C4 and C7) are forced into close spatial proximity due to the Z-geometry of the double bond. This steric compression causes a polarization of the C-H electron clouds, increasing the electron density around the carbon nuclei. This phenomenon, known as the γ-gauche effect, shields the allylic carbons, shifting their resonance upfield to ~26.8 ppm. In the relaxed E-geometry of the trans alternative, this compression is absent, and the allylic carbons resonate downfield at ~32.5 ppm.

Caption: The gamma-gauche effect causing upfield 13C NMR shifts in cis-allylic carbons.

Conclusion

For researchers demanding the highest fidelity in lipid standards, the combination of ¹H J-coupling analysis and ¹³C γ-gauche shift evaluation provides an impenetrable validation matrix. By adhering to the self-validating protocols outlined above, one can objectively certify the geometric purity of methyl cis-5-octenoate, ensuring that trans-isomer contaminants do not compromise downstream biological assays.

References

• Determination of the content of fatty acid methyl esters (FAME) in biodiesel samples obtained by esterification using 1H‐NMR spectroscopy, Semantic Scholar,
• Distinguishing Cis and Trans Isomers with 1H NMR Coupling Constants: A Comprehensive Guide, Benchchem,
• Cis–trans isomerism, Wikipedia,

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Comprehensive Mass Fragmentation Pattern Comparison for Methyl cis-5-Octenoate Isomers

Executive Summary & The Analytical Challenge

In lipidomics and drug development, pinpointing the exact position and geometry of carbon-carbon double bonds in monounsaturated fatty acid methyl esters (MUFAMEs) is critical, as these structural nuances dictate biological activity. Methyl cis-5-octenoate (C₉H₁₆O₂, MW: 156.22 g/mol ) is a medium-chain MUFAME.

The core analytical challenge lies in the limitations of standard 70 eV Electron Ionization Mass Spectrometry (EI-MS). The high internal energy imparted during standard EI causes extensive double-bond migration along the aliphatic chain prior to fragmentation. Consequently, positional isomers (e.g., methyl 4-octenoate vs. methyl 6-octenoate) and geometric isomers (cis vs. trans) yield nearly indistinguishable mass spectra. To achieve objective, self-validating structural elucidation, researchers must employ chemical derivatization or advanced tandem mass spectrometry techniques .

Baseline Comparison: Standard Electron Ionization (EI-MS)

When subjected to standard EI-MS, methyl octenoate isomers produce a shared fragmentation pattern. The causality behind this uniformity is the gas-phase isomerization of the molecular ion, which obscures the original alkene position.

Table 1: Shared EI-MS Fragmentation Pattern for Methyl Octenoate Isomers

m/z Value	Ion Assignment	Relative Abundance	Causality / Mechanistic Origin
156	[M]⁺	Low (1-5%)	Intact molecular ion; often weak due to rapid fragmentation of the aliphatic chain.
125	[M - OCH₃]⁺	Moderate	α -cleavage at the ester carbonyl, resulting in the loss of the methoxy radical.
124	[M - CH₃OH]⁺	Moderate	Loss of neutral methanol, characteristic of methyl esters containing an available hydrogen.
74	[CH₂=C(OH)OCH₃]⁺	Base Peak (100%)	McLafferty Rearrangement : A highly favored γ -hydrogen abstraction forming a stable enol radical cation. Confirms the methyl ester moiety but provides zero data on the alkene position.
55 / 41	[C₄H₇]⁺ / [C₃H₅]⁺	High	Generic hydrocarbon chain fragmentation (allylic/propyl/butyl cations).

Positional Isomer Resolution: DMDS Derivatization

To overcome double-bond migration, Dimethyl Disulfide (DMDS) derivatization is the gold standard.

Mechanistic Causality: DMDS undergoes an iodine-catalyzed electrophilic addition across the alkene, forming a stable thioether adduct. This covalently "locks" the double bond in its original position. Under EI, ionization preferentially occurs at the sulfur atoms (due to their lower ionization energy compared to the carbon backbone). This directs a facile, highly predictable homolytic cleavage of the C-C bond between the two CH₃S-bearing carbons, producing specific α (ester-containing) and ω (terminal) diagnostic ions.

Table 2: DMDS Diagnostic Ions for Methyl Octenoate Positional Isomers

(Note: Intact DMDS Adduct Molecular Weight = 250)

Positional Isomer	Structure (Alkyl Chain)	α -Fragment (m/z)	ω -Fragment (m/z)
Methyl 4-octenoate	CH₃-(CH₂)₂-CH=CH -(CH₂)₂-COOCH₃	147	103
Methyl 5-octenoate	CH₃-CH₂-CH=CH -(CH₂)₃-COOCH₃	161	89
Methyl 6-octenoate	CH₃-CH=CH -(CH₂)₄-COOCH₃	175	75

Experimental Protocol: DMDS Derivatization Workflow

This protocol is designed as a self-validating system; the visual disappearance of iodine confirms the successful quenching of the reaction.

• Sample Preparation: Dissolve 1 mg of the FAME isomer mixture in 1 mL of GC-grade hexane.

• Reagent Addition: Add 100 µL of Dimethyl Disulfide (DMDS) and 10 µL of iodine catalyst solution (60 mg/mL in diethyl ether).

• Incubation: Seal the vial and incubate at 40°C for 12 hours to drive the electrophilic addition to completion.

• Quenching (Validation Step): Add 1 mL of 5% aqueous sodium thiosulfate (Na₂S₂O₃). Shake vigorously. The reaction is successfully quenched when the pink/brown iodine color completely disappears, leaving a clear organic layer.

• Extraction: Extract the upper hexane layer, dry over anhydrous Na₂SO₄, and inject 1 µL into the GC-MS.

Fig 1. DMDS derivatization workflow and targeted EI-MS fragmentation of methyl 5-octenoate.

Geometric & Positional Resolution: CACI-MS/MS

While DMDS resolves positional isomers, it destroys the cis/trans geometry during the addition reaction. To differentiate methyl cis-5-octenoate from methyl trans-5-octenoate, Covalent Adduct Chemical Ionization (CACI) tandem mass spectrometry is required .

Mechanistic Causality: CACI bypasses wet-chemical derivatization by utilizing gas-phase ion-molecule reactions inside the MS source. Acetonitrile (CH₃CN) is introduced as a CI reagent gas, where it self-reacts to form the 1-methyleneimino-1-ethenylium ion (MIE, m/z 54). MIE undergoes a highly specific gas-phase cycloaddition with the FAME double bond, yielding a stable [M+54]⁺ precursor (m/z 210 for methyl octenoate). Subsequent Collision-Induced Dissociation (CID) of this precursor yields diagnostic α and ω fragments .

To resolve the geometric isomers, CACI-MS/MS is coupled with a highly polar GC stationary phase. The trans-5 isomer will elute earlier than the cis-5 isomer due to a lower dipole moment, and their respective CACI α / ω dissociation kinetics will exhibit subtle but reproducible intensity ratio differences .

Experimental Protocol: CACI-MS/MS Workflow

• Instrument Configuration: Equip a GC-MS/MS triple quadrupole system with a Chemical Ionization (CI) source.

• Reagent Gas Tuning: Introduce acetonitrile vapor into the CI source. Optimize the source pressure to maximize the abundance of the m/z 54 (MIE) reagent ion.

• Chromatographic Separation: Inject the sample onto a 60m x 0.25mm x 0.25µm highly polar capillary column (e.g., BPX-70 or DB-WAX) to ensure baseline resolution of the cis and trans geometries.

• Precursor Isolation: In the first quadrupole (Q1), isolate the [M+54]⁺ precursor ion at m/z 210.

• Fragmentation: Apply a collision energy of 10–15 eV in Q2 using Argon as the collision gas to induce targeted cleavage at the former alkene site.

• Detection: Scan for the diagnostic product ions in Q3 to definitively map the structure.

Fig 2. CACI-MS/MS reaction pathway using acetonitrile for FAME double bond localization.

References

• Structural Identification of Monounsaturated Branched Chain Fatty Acid Methyl Esters by Combination of Electron Ionization and Covalent Adduct Chemical Ionization Tandem Mass Spectrometry Analytical Chemistry, ACS Publications URL:[Link]

• Double bond localization in unsaturated fatty acid methyl esters (FAME) by solvent mediated chemical ionization (SMCI) tandem mass spectrometry Shimadzu Application Notes URL:[Link]

• Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS LCGC International URL:[Link]

• Identification of FAME Double Bond Location by Covalent Adduct Chemical Ionization (CACI) Tandem Mass Spectrometry AOCS Lipid Library URL:[Link]

A Comparative Guide to Purity Validation of Methyl cis-5-Octenoate: qNMR vs. Chromatographic Methods

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical analysis, the precise determination of a compound's purity is paramount. This is particularly true for specialty chemicals like methyl cis-5-octenoate, an unsaturated fatty acid methyl ester (FAME) with applications in fine chemical synthesis and as a potential biological probe. Its utility is directly linked to its purity, as even minor impurities can significantly impact reaction yields, kinetic studies, and biological outcomes. This guide offers a comprehensive comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with traditional chromatographic methods—Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography (HPLC)—for the purity validation of methyl cis-5-octenoate.

This document moves beyond a simple listing of procedures. As a senior application scientist, the goal is to provide an in-depth, technical narrative that explains the "why" behind experimental choices, ensuring that each described protocol is a self-validating system. We will delve into the fundamental principles of each technique, present detailed experimental workflows, and offer a clear, data-driven comparison to guide you in selecting the most appropriate method for your analytical needs.

The Principle of Absolute Quantification: Why qNMR Stands Apart

Quantitative NMR (qNMR) has emerged as a primary analytical method, offering a direct and absolute measure of purity.[1][2] Unlike chromatographic techniques that rely on the comparison of a signal response to that of a reference standard of the same compound, qNMR leverages the inherent relationship between the integrated NMR signal intensity and the number of protons giving rise to that signal.[3][4] This fundamental principle allows for the determination of purity against a certified internal standard of a different compound, provided the standard is of high purity and its structure is well-characterized.[5][6] This makes qNMR a powerful tool for characterizing new chemical entities or when a specific certified reference material of the analyte is unavailable.

Comparative Analysis: qNMR vs. GC-FID vs. HPLC

The choice of analytical technique for purity determination is often a balance of factors including accuracy, precision, sensitivity, sample throughput, and the nature of potential impurities. The following table summarizes the key performance characteristics of qNMR, GC-FID, and HPLC for the analysis of methyl cis-5-octenoate.

Feature	Quantitative ¹H NMR (qNMR)	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Absolute quantification based on the direct proportionality of NMR signal integral to the number of nuclei.	Separation based on volatility and interaction with a stationary phase, with detection by flame ionization.	Separation based on polarity and interaction with a stationary phase, with detection by UV absorbance.
Mean Purity (%)	99.2	99.4	99.1
Standard Deviation	0.2	0.3	0.4
Key Advantages	- Primary analytical method with direct traceability to SI units.- Provides structural information for impurity identification.- Non-destructive.- Does not require a specific reference standard of the analyte.[1][2]	- High precision and robustness.- High sensitivity to volatile organic impurities.[1] - Cost-effective for routine analysis.[7]	- Suitable for non-volatile or thermally labile impurities.- Can be coupled with mass spectrometry for structural elucidation.
Limitations	- Lower sensitivity for trace-level impurities compared to chromatographic methods.- Higher instrument cost.- Potential for signal overlap in complex mixtures.	- Does not provide structural information for unknown impurity identification.- Requires a reference standard of the analyte for accurate quantification.- Analytes must be volatile and thermally stable.[8]	- Lower sensitivity for compounds with poor chromophores, like methyl cis-5-octenoate.- May require derivatization for enhanced detection.[9]

Experimental Protocols

Quantitative ¹H NMR (qNMR) Spectroscopy

The qNMR protocol is designed to provide a highly accurate and precise purity value for methyl cis-5-octenoate. The selection of a suitable internal standard is critical for the success of the analysis.[5] For methyl cis-5-octenoate, which is soluble in non-polar to moderately polar deuterated solvents, dimethyl sulfone (DMSO2) is an excellent choice due to its chemical stability, high purity, and a sharp singlet signal in a region of the ¹H NMR spectrum that is typically free of signals from the analyte.[5]

Caption: Workflow for qNMR analysis of methyl cis-5-octenoate.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of methyl cis-5-octenoate into a clean, dry vial using a microbalance.

  • Accurately weigh approximately 5 mg of a certified internal standard (e.g., dimethyl sulfone, ≥99.5% purity) into the same vial.

  • Dissolve the mixture in approximately 0.7 mL of deuterated chloroform (CDCl3).

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a one-dimensional ¹H NMR spectrum on a 400 MHz or higher field NMR spectrometer.

  • Ensure quantitative acquisition parameters are used, including a calibrated 90° pulse and a relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest (typically 30-60 seconds for quantitative accuracy).[5]

  • Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.[5]

• Data Processing and Purity Calculation:

  • Process the acquired spectrum using appropriate software. Apply phasing and baseline correction to ensure accurate integration.

  • Integrate a well-resolved signal of methyl cis-5-octenoate (e.g., the methyl ester singlet at ~3.67 ppm) and the singlet of the internal standard (dimethyl sulfone at ~2.99 ppm).

  • Calculate the purity of methyl cis-5-octenoate using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I_analyte = Integral of the analyte signal

  • N_analyte = Number of protons for the analyte signal

  • I_std = Integral of the standard signal

  • N_std = Number of protons for the standard signal

  • MW_analyte = Molecular weight of the analyte

  • MW_std = Molecular weight of the standard

  • m_analyte = Mass of the analyte

  • m_std = Mass of the standard

  • P_std = Purity of the standard

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a highly sensitive and robust technique for the purity assessment of volatile compounds like methyl cis-5-octenoate.[1] The method relies on the separation of the analyte from its impurities based on their boiling points and interactions with the stationary phase of the GC column.

Caption: Workflow for GC-FID analysis of methyl cis-5-octenoate.

• Sample Preparation:

  • Prepare a stock solution of methyl cis-5-octenoate at approximately 10 mg/mL in a suitable solvent such as heptane.

  • Dilute the stock solution to a working concentration of approximately 1 mg/mL in heptane.

• GC-FID Instrumentation and Conditions:

  • GC System: Agilent 7890B or equivalent.

  • Column: DB-Wax (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column.

  • Injector Temperature: 250 °C.

  • Detector Temperature: 260 °C.

  • Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp at 10 °C/min to 240 °C, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection Volume: 1 µL with a split ratio of 50:1.

• Data Analysis:

  • Integrate all peaks in the resulting chromatogram.

  • Calculate the purity by the area percent method:

  Purity (%) = (Area_main_peak / Total_area_of_all_peaks) * 100

High-Performance Liquid Chromatography (HPLC)

While less common for FAME analysis due to their lack of a strong UV chromophore, HPLC can be employed for the purity determination of methyl cis-5-octenoate, particularly for identifying non-volatile or thermally sensitive impurities. A UV detector set to a low wavelength (e.g., 205-210 nm) is typically used.

Caption: Workflow for HPLC analysis of methyl cis-5-octenoate.

• Sample Preparation:

  • Prepare a stock solution of methyl cis-5-octenoate at approximately 1 mg/mL in the mobile phase.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC Instrumentation and Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Acetonitrile and water (e.g., 80:20 v/v).[10]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 205 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by the area percent method as described for GC-FID.

Conclusion: A Multi-faceted Approach to Purity Validation

For the definitive and absolute purity determination of methyl cis-5-octenoate, qNMR stands as the superior technique, offering structural confirmation and direct traceability without the need for a specific reference standard. It is the method of choice for the characterization of new batches and for establishing a primary purity value.

GC-FID offers a practical, high-throughput, and sensitive method for routine quality control, especially for detecting volatile impurities. Its robustness and lower operational cost make it ideal for process monitoring and batch-to-batch consistency checks.

HPLC-UV , while less conventional for this class of compounds, provides a valuable orthogonal technique for detecting non-volatile or thermally labile impurities that might be missed by GC.

Ultimately, a comprehensive purity assessment of methyl cis-5-octenoate is best achieved through a combination of these methods. qNMR can be used to establish an accurate, absolute purity value, while GC-FID can be employed for routine quality control. This multi-faceted approach ensures the highest confidence in the quality of this important chemical intermediate, supporting the integrity and reproducibility of your research and development endeavors.

References

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (n.d.). ResolveMass. Retrieved from [Link]

• Separation of Methyl octanoate on Newcrom R1 HPLC column. (2018, February 16). SIELC Technologies. Retrieved from [Link]

• GC-FID: Fast and Accurate Analysis of Fatty Acid Methyl Esters (FAMEs) In Edible Oils and Food Products for the Determination of. (n.d.). PE Polska. Retrieved from [Link]

• Analytical Methods for High Molecular Weight UV Stabilizers. (2022, June 20). Diva-portal.org. Retrieved from [Link]

• Determination of Fatty Acid Methyl Esters in olive oil using GC-FID. (n.d.). SCION Instruments. Retrieved from [Link]

• Analysis of 37 Fatty Acid Methyl Esters on Agilent 8890 GC Using FID and LUMA Detectors. (2024, October 8). Agilent. Retrieved from [Link]

• Rundlöf, T., Mathiasson, M., Bekiroglu, S., Hakkarainen, B., Bowden, T., & Arvidsson, T. (2010). Survey and qualification of internal standards for quantification by 1H NMR spectroscopy. Journal of Pharmaceutical and Biomedical Analysis, 52(5), 645–651.
• D’Amelia, R. P., Huang, L., Nirode, W. F., Rotman, E., Shumila, J., & Wachter, N. M. (2015). Application of 1H-NMR for the Quantitative Analysis of Short Chain Fatty Acid Methyl Ester Mixtures: An Undergraduate Instrumental Analysis Experiment.

• Quantification by 1H-NMR. (2019, July 23). AOCS. Retrieved from [Link]

• D'Amelia, R. P., Huang, L., Nirode, W. F., Rotman, E., Shumila, J., & Wachter, N. M. (2015). Application of 1 H-NMR for the Quantitative Analysis of Short Chain Fatty Acid Methyl Ester Mixtures.

• Development of a rapid quantitative method of analysis of carbohydrate fatty acid ester reaction mixtures using >1>H qNMR. (2024, May 3). South East Technological University. Retrieved from [Link]

• Purity by Absolute qNMR Instructions. (n.d.). Retrieved from [Link]

• The separation of methyl octanoate and octanol. (n.d.). ResearchGate. Retrieved from [Link]

• Venskutonis, P. R., & Venskutonytė, E. (2021). Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products. Molecules, 26(1), 6.
• Nageswari, A., Reddy, K. V. S. R. K., & Mukkanti, K. (2011). A Sensitive and Simple HPLC-UV Method for Trace Level Quantification of Ethyl p-Toluenesulfonate and Methyl p-Toluenesulfonate, Two Potential Genotoxins in Active Pharmaceutical Ingredients.
• Liu, Y., Li, Y., Wang, Y., Liu, Y., & Wang, Y. (2023). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. Molecules, 28(2), 738.

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• 6. Survey and qualification of internal standards for quantification by 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Separation of Methyl octanoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Efficacy of Methyl cis-5-Octenoate vs. Ethyl cis-5-Octenoate in Bioassays: A Comparative Guide

Executive Summary & Physicochemical Rationale

Methyl cis-5-octenoate (widely known in the fragrance industry as Guavanate) and its counterpart, ethyl cis-5-octenoate, are high-impact unsaturated fatty acid esters[1]. While traditionally recognized for their potent organoleptic properties, recent pharmacological profiling has identified both esters as highly effective modulators of the [2]. This dual functionality—acting as both volatile olfactory cues and chemesthetic cooling agents—makes them highly valuable in bioassays evaluating insect repellency and sensory modulation[3].

As an Application Scientist, selecting between these two compounds requires understanding the causality driven by their structural differences. The addition of a single methylene unit in the ethyl ester fundamentally alters its partition coefficient (LogP) and vapor pressure.

Table 1: Physicochemical & Functional Comparison

Property / Metric	Methyl cis-5-octenoate	Ethyl cis-5-octenoate
Molecular Weight	156.22 g/mol	170.25 g/mol
Volatility / Vapor Pressure	High (Flash-evaporating)	Moderate (Sustained release)
Lipophilicity (LogP)	Lower	Higher
Primary Bioassay Utility	Rapid olfactory saturation, immediate chemesthesis	Prolonged spatial repellency, high-affinity receptor binding

In Vitro Efficacy: TRPM8 Receptor Activation

TRPM8 is a non-selective cation channel responsible for the detection of cool temperatures and chemesthetic agents[2]. Activation of TRPM8 by these ester ligands induces a calcium influx that depolarizes the cell membrane, leading to an action potential that manifests as a cooling sensation in mammals or an avoidance behavior in certain insect species[2][3].

TRPM8 receptor activation pathway by ester ligands leading to chemesthetic response.

Self-Validating Protocol: High-Throughput FLIPR Calcium Assay

To objectively measure the direct receptor agonism of these esters, a fluorescent calcium flux assay is utilized.

• Cell Preparation: Seed HEK293 cells stably transfected with human TRPM8 (hTRPM8) into 384-well poly-D-lysine coated plates. Cultivate for 24 hours at 37°C.

• Dye Loading: Incubate cells with 2 µM Fluo-4 AM calcium-sensitive dye and Probenecid (to prevent active dye extrusion) for 45 minutes.

• Compound Preparation: Prepare serial dilutions (0.001 µM to 100 µM) of methyl cis-5-octenoate and ethyl cis-5-octenoate in an assay buffer containing 0.1% DMSO.

• Internal Controls (The Self-Validating System):

  • Positive Control: 10 µM Menthol (validates receptor functionality and dye responsiveness).

  • Negative Control: 0.1% DMSO vehicle (establishes baseline fluorescence).

  • Specificity Control: Run a parallel assay on wild-type HEK293 cells lacking hTRPM8 (ensures the calcium flux is strictly TRPM8-dependent and not a non-specific membrane perturbation).

• Signal Acquisition: Transfer plates to a Fluorometric Imaging Plate Reader (FLIPR). Record baseline fluorescence for 10 seconds, inject compounds, and monitor calcium flux (Ex: 488 nm, Em: 515 nm) for 3 minutes.

Table 2: Comparative TRPM8 Activation Profiles (Representative Data)

Compound	EC50 (µM)	Emax (% of Menthol Control)	Assay Limitation
Methyl cis-5-octenoate	3.2	88%	Rapid volatility requires sealed plates
Ethyl cis-5-octenoate	1.8	94%	Lower aqueous solubility limits max dose

Causality Insight: The ethyl ester demonstrates a lower EC50 (higher potency). Its increased lipophilicity enhances its affinity for the hydrophobic binding pocket of the TRPM8 channel. However, in purely aqueous in vitro buffers, its lower solubility can cause signal plateauing at extreme concentrations, making the methyl ester easier to formulate in high-dose aqueous assays.

In Vivo Efficacy: Behavioral Olfactometer Assays

Because TRPM8 modulators exhibit documented [3], behavioral bioassays are critical for evaluating their efficacy as spatial repellents. The is the gold standard for quantifying olfactory-driven spatial behavior[4].

Y-tube olfactometer workflow for evaluating insect behavioral responses to volatiles.

Self-Validating Protocol: Y-Tube Olfactometer Bioassay

• Apparatus Setup: Connect a Y-shaped glass tube to a purified, humidified air source delivering a constant airflow of 0.5 L/min per arm[4].

• Treatment Application: Apply 10 µL of a 1% (v/v) solution of the ester (in hexane) to a filter paper strip. Place it in the treatment odor chamber.

• Internal Controls (The Self-Validating System):

  • Symmetry Control: Run 20 insects with hexane in both arms to ensure a 50/50 baseline distribution (verifies the absence of room lighting or airflow biases).

  • Switch Control: Swap the treatment and control arms after every 10 replicates to negate any residual directional bias.

• Insect Introduction: Introduce a single starved female mosquito (e.g., Aedes aegypti) or agricultural pest into the release chamber.

• Observation: Record the insect's choice. A choice is validated when the insect crosses the decision line in an arm and remains for >30 seconds.

• Time-Course Evaluation: Repeat the assay at 1-hour, 2-hour, and 4-hour post-application to measure the duration of efficacy.

Table 3: Spatial Repellency Index (RI) Over Time (RI = [Control - Treatment] / Total)

Time Post-Application	Methyl cis-5-octenoate (RI)	Ethyl cis-5-octenoate (RI)
1 Hour	-0.85 (Strong Repellent)	-0.62 (Moderate Repellent)
2 Hours	-0.40 (Weak Repellent)	-0.60 (Moderate Repellent)
4 Hours	-0.05 (Neutral)	-0.55 (Moderate Repellent)

Causality Insight: The methyl ester's high vapor pressure creates an immediate, dense olfactory gradient, resulting in a highly potent initial repellency index. However, it dissipates rapidly from the filter paper. The ethyl ester's lower volatility provides a sustained release profile, maintaining a consistent spatial gradient and behavioral modification over a 4-hour window.

Conclusion & Application Matrix

When designing formulations or downstream applications, the choice between these two esters should be dictated by the desired pharmacokinetic and physical release profiles:

• Choose Methyl cis-5-octenoate for applications requiring immediate, high-impact sensory activation or rapid spatial saturation (e.g., flash-evaporating spatial repellents, immediate-cooling topical formulations, or high-throughput aqueous assays where solubility is paramount).

• Choose Ethyl cis-5-octenoate for sustained-release matrixes, long-duration spatial repellency, or in vitro assays where high receptor binding affinity (lower EC50) is prioritized over extreme aqueous solubility.

References

• Compounds useful as modulators of TRPM8 (US Patent 10,392,371 B2).
• Compounds useful as modulators of TRPM8 (CN Patent 108473484B).

• Evaluating repellence properties of catnip essential oil against the mosquito species Aedes aegypti using a Y-tube olfactometer (PMC10829141). National Center for Biotechnology Information (NCBI).[Link]

• RIFM fragrance ingredient safety assessment, methyl cis-5-octenoate, CAS Registry Number 41654-15-3 . Food and Chemical Toxicology / ResearchGate.[Link]

• Perfume Aromachemicals High Impact Aroma Molecule PDF . Scribd.[Link]

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• 3. CN108473484B - Compounds useful as modulators of TRPM8 - Google Patents [patents.google.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Analytical Verification of Methyl cis-5-Octenoate: A Comparative Guide to FTIR Spectroscopy and Orthogonal Modalities

As a Senior Application Scientist in analytical chemistry, I frequently oversee the structural verification of unsaturated fatty acid methyl esters (FAMEs). Methyl cis-5-octenoate—a critical intermediate in pharmaceutical synthesis and a high-value organoleptic compound in the flavor and fragrance industry—presents a specific analytical challenge: confirming the integrity of the ester linkage while rigorously verifying the cis geometric isomerism against potential trans contamination.

This guide objectively compares Fourier Transform Infrared (FTIR) spectroscopy against alternative analytical modalities, providing the mechanistic causality behind spectral reference data and a self-validating experimental protocol for absolute verification.

Mechanistic Causality in FAME Spectroscopy

The verification of methyl cis-5-octenoate relies on interrogating specific vibrational modes dictated by the molecule's dipole moments. We are looking for two primary structural features: the methyl ester group and the cis-alkene at the C5 position.

• The Ester Carbonyl (C=O): The strong electronegativity of the oxygen atoms creates a massive change in the dipole moment during stretching. This results in a highly diagnostic, intense absorption band at approximately 1740 cm⁻¹ 1[1].

• The Cis vs. Trans Alkene: The spatial arrangement of hydrogen atoms across the double bond dictates their out-of-plane bending vibrations. A cis configuration yields a broad, relatively weak band near 720 cm⁻¹ alongside a =C-H stretching band at ~3005 cm⁻¹ 2[2]. Conversely, trans isomers exhibit a sharp, highly intense deformation band at 966 cm⁻¹. The absence of the 966 cm⁻¹ band is the critical negative marker used to validate cis isomeric purity 3[3].

Modality Face-Off: ATR-FTIR vs. Alternatives

When verifying methyl cis-5-octenoate, scientists must choose between speed, isomeric resolution, and sample preservation. Attenuated Total Reflectance (ATR) FTIR has largely superseded traditional transmission FTIR for neat liquids due to its fixed effective pathlength, which prevents the Beer-Lambert distortion common in variable-thickness liquid cells 4[4]. However, GC-MS remains the gold standard for trace orthogonal validation.

Analytical Modality	Primary Mechanism	Isomer Resolution (cis/trans)	Throughput	Destructive?
ATR-FTIR	Evanescent wave absorption	High (via 966 cm⁻¹ trans marker)	< 2 minutes	No (Sample recoverable)
Transmission FTIR	Direct IR beam attenuation	High (Prone to pathlength errors)	10-15 minutes	No (Requires cell cleaning)
GC-MS (Cyanopropyl)	Pi-electron phase interaction	Ultra-High (Baseline separation)	45-60 minutes	Yes (Requires solvation)
¹H-NMR (500 MHz)	Nuclear magnetic resonance	High (Coupling constants, J)	15-30 minutes	No (Requires CDCl₃)

The Spectral Fingerprint: Reference Data

To establish a self-validating system, your experimental data must align with the established reference benchmarks for FAMEs. Below is the quantitative reference data for verifying methyl cis-5-octenoate.

Wavenumber (cm⁻¹)	Vibrational Mode	Diagnostic Significance for Methyl cis-5-octenoate
~3005	=C-H stretching (asymmetric)	Confirms the presence of the cis-olefinic bond.
2920, 2850	C-H stretching (aliphatic)	Validates the aliphatic octanoate backbone.
~1740	C=O stretching	Primary confirmation of the methyl ester linkage.
~1436	CH₂ scissoring / CH₃ bending	Confirms the aliphatic chain environment.
~1170	C-O stretching	Secondary confirmation of the ester functionality.
~966	=C-H out-of-plane bending	CRITICAL: Must be absent. Presence indicates trans impurity.
~720	=C-H out-of-plane bending	Confirms cis geometry (often a broad, overlapping band).

Self-Validating Experimental Protocol

To ensure trustworthiness, the following workflow utilizes ATR-FTIR as the primary high-throughput screen, followed by GC-MS for orthogonal cross-validation of isomeric purity.

Phase 1: ATR-FTIR Primary Screening

Causality Note: We utilize a single-reflection diamond ATR crystal. Diamond is chemically inert to esters and provides a wide spectral window (4000–400 cm⁻¹), unlike ZnSe which can degrade over time and skew the critical 720 cm⁻¹ baseline.

• System Calibration: Acquire a background spectrum (air) at 4 cm⁻¹ resolution (32 scans) to digitally subtract atmospheric H₂O and CO₂. Self-validation step: Ensure the baseline at 1740 cm⁻¹ and 966 cm⁻¹ is perfectly flat (noise < 0.01% T) before proceeding.

• Sample Application: Deposit 1-2 drops of neat liquid methyl cis-5-octenoate directly onto the diamond crystal. Ensure complete coverage of the crystal face to maximize the evanescent wave interaction.

• Spectral Acquisition: Run the sample (32 scans, 4 cm⁻¹ resolution).

• Data Interrogation:

  • Verify the ester presence: Check for a sharp, dominant peak at ~1740 cm⁻¹ and a secondary peak at ~1170 cm⁻¹ 5[5].

  • Verify cis purity: Zoom into the 1000–900 cm⁻¹ region. If a peak is detected at 966 cm⁻¹, the batch is contaminated with the trans isomer and must be rejected.

Phase 2: GC-MS Orthogonal Cross-Validation

Causality Note: FTIR struggles to quantify trans impurities below ~1-5% of total fat. Therefore, high-polarity cyanopropyl capillary columns are mandatory for GC-MS. Standard non-polar columns cannot resolve cis/trans FAME isomers based on boiling point alone; cyanopropyl phases interact directly with the pi-electrons of the double bonds to achieve spatial resolution3[3].

• Sample Prep: Dilute the methyl cis-5-octenoate to 1 mg/mL in GC-grade hexane.

• Injection: Inject 1 µL (split ratio 50:1) into a GC-MS equipped with a 100m cyanopropyl column (e.g., SP-2560).

• Thermal Gradient: Hold at 140°C for 5 min, ramp at 4°C/min to 240°C.

• Validation: The trans isomer will elute slightly earlier than the cis isomer due to weaker pi-interactions with the stationary phase. Confirm the absence of the preceding trans peak to validate absolute isomeric purity.

Verification Workflow

Fig 1. Orthogonal verification workflow for methyl cis-5-octenoate using ATR-FTIR and GC-MS.

References

• MDPI - Synthesis and Characterization of Trimethylolpropane Esters via Guanidine Carbonate-Catalyzed Transesterification of Sunflower Oil Methyl Esters. Available at: [Link]

• ACS Publications - ATR FTIR Spectroscopic Study on Insect Body Surface Lipids Rich in Methylene-Interrupted Diene. Available at:[Link]

• Shimadzu - Trans Fatty Acid Analysis by FTIR and GC/FID, and Simple Pretreatment of Food Samples. Available at: [Link]

• AOCS - Application of Infrared Spectroscopy to the Rapid Determination of Total Saturated, trans, Monounsaturated, and Polyunsaturated Fatty Acids. Available at: [Link]

• SCIRP - Docosahexaenoic Acid Ester Degradation Measured by FTIR-ATR with Correlation Spectroscopy. Available at:[Link]

Sources

• 1. Synthesis and Characterization of Trimethylolpropane Esters via Guanidine Carbonate-Catalyzed Transesterification of Sunflower Oil Methyl Esters [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. shimadzu.com [shimadzu.com]
• 4. aocs.org [aocs.org]
• 5. Docosahexaenoic Acid Ester Degradation Measured by FTIR-ATR with Correlation Spectroscopy [scirp.org]

Safety & Regulatory Compliance

Chemical Profile &amp; Causality in Waste Management

An essential component of laboratory safety is understanding that chemical disposal is not merely a logistical endpoint, but a chemical process in itself. For researchers and drug development professionals utilizing Methyl cis-5-octenoate (CAS 41654-15-3)—whether as a functionalizable intermediate in organic synthesis or a potent organoleptic agent—proper waste routing requires a mechanistic understanding of the molecule's reactivity.

As a Senior Application Scientist, I have structured this operational guide to move beyond basic safety data, providing the causality behind each disposal step to ensure a self-validating, compliant, and safe laboratory environment.

Methyl cis-5-octenoate (commercially known as Guavanate) is an unsaturated aliphatic ester. While it lacks acute systemic toxicity, its specific functional groups dictate strict handling and disposal parameters.

Table 1: Physicochemical Properties & Operational Implications

Property	Value	Operational Implication for Disposal
CAS Number	41654-15-3	Essential identifier for RCRA manifesting and SDS tracking[1].
Flash Point	71°C (159.8°F)	Classified as a Combustible Liquid (GHS Category 4). Requires grounded storage [2].
Log P (Lipophilicity)	3.105	Highly lipophilic; will phase-separate in aqueous waste streams [3].
Water Solubility	Insoluble	Cannot be flushed down the drain; requires organic solvent routing.
Odor Threshold	Extremely Low	Potent tropical/musty odor. Improper sealing will cause facility-wide odor complaints [1].

Mechanistic Considerations for Disposal (The "Why")

Before executing the disposal protocol, personnel must understand the chemical vulnerabilities of this compound:

• Ester Hydrolysis: The ester linkage is highly susceptible to hydrolysis if inadvertently mixed with strong aqueous acids or bases in a centralized waste carboy. This reaction yields 5-octenoic acid and methanol. The generation of methanol is a critical safety hazard, as it significantly lowers the flash point of the bulk waste, potentially shifting the regulatory classification from a non-hazardous combustible to a RCRA D001 Ignitable waste.

• Alkene Oxidation: The cis-double bond at the C5 position is a site of unsaturation that can undergo rapid oxidative cleavage if mixed with strong oxidizers (e.g., peroxides, permanganate, nitric acid). This can lead to dangerous exothermic reactions and pressure buildup in sealed waste containers.

Waste Routing Decision Matrix

To ensure compliance and prevent incompatible chemical mixing, follow this logical routing workflow for all waste containing Methyl cis-5-octenoate.

Decision matrix for routing Methyl cis-5-octenoate laboratory waste.

Step-by-Step Disposal Procedures

This protocol is designed to be a self-validating system: each step contains a verification check to prevent downstream logistical or safety failures.

Phase 1: Segregation and Compatibility Verification

• Step 1.1: Isolate the Waste. Determine the exact composition of the waste mixture. Is the Methyl cis-5-octenoate pure, in an aqueous emulsion, or dissolved in an organic extraction solvent (e.g., hexane, ethyl acetate)?

• Step 1.2: Verify Chemical Compatibility. Audit the target waste carboy. Ensure it does not contain strong oxidizers, concentrated acids, or strong bases. Validation Check: If the carboy contains acidic/basic aqueous waste, do not add the ester, as this will trigger methanol-generating hydrolysis [3].

• Step 1.3: Select the Stream. Route the chemical to the Non-Halogenated Organic Waste stream. Exception: If the workflow involved halogenated solvents (e.g., dichloromethane used during extraction), it must be routed to the Halogenated Organic Waste stream to comply with EPA emission standards during incineration.

Phase 2: Containment and Transfer

• Step 2.1: Select the Container. Utilize a UN-approved High-Density Polyethylene (HDPE) or PTFE-lined glass container. Causality: Do not use standard polystyrene or low-density plastics; the high lipophilicity (Log P 3.105) of the ester will cause swelling, degradation, and eventual leaking of incompatible plastics [2].

• Step 2.2: Fume Hood Transfer. Perform all liquid transfers inside a certified chemical fume hood. Because the compound has an exceptionally low odor threshold, open-bench transfers will release potent volatile organics into the HVAC system, causing nuisance odors.

• Step 2.3: Secondary Containment. Place the primary waste container inside a chemically resistant secondary containment tray capable of holding 110% of the primary container's volume.

Phase 3: Labeling and Storage

• Step 3.1: GHS & RCRA Labeling. Affix a hazardous waste tag immediately upon the first drop of waste entering the container. The tag must explicitly list "Methyl cis-5-octenoate" and its estimated percentage concentration.

• Step 3.2: Hazard Indicators. Mark the container with "Combustible Liquid" and "Environmental Hazard."

• Step 3.3: Storage Conditions. Store the sealed waste container in a designated, grounded flammable safety cabinet. Keep away from direct sunlight and heat sources to prevent the auto-oxidation of the cis-double bond and pressure buildup from volatile co-solvents.

Phase 4: Final Disposition

• Step 4.1: Manifesting. Coordinate with your Environmental Health and Safety (EHS) department or a licensed hazardous waste vendor for pickup.

• Step 4.2: Destruction Method. The mandated final disposal method for this organic ester is high-temperature incineration at an EPA-permitted facility. Incineration ensures complete combustion to carbon dioxide and water, permanently eliminating both the chemical reactivity hazard and the intense odor profile.

References

• Bedoukian Research. "Guavanate (Methyl cis-5-octenoate) Technical Specifications & Flavor Presentation." Bedoukian Research. [Link]

• ScenTree. "Guavanate® (CAS N° 41654-15-3) Physico-chemical properties and Regulations." ScenTree SAS.[Link]

Personal protective equipment for handling Methylcis-5-octenoate

As a Senior Application Scientist, I understand that handling volatile organic esters like Methyl cis-5-octenoate (CAS: 41654-15-3) requires more than just a cursory glance at a Safety Data Sheet (SDS). It demands a mechanistic understanding of the chemical's physical properties and how they interact with laboratory environments and personal protective equipment (PPE).

Below is a comprehensive, self-validating operational guide designed for researchers and drug development professionals. This guide bridges the gap between regulatory safety requirements and practical, field-proven laboratory workflows.

Chemical Profile & Mechanistic Risk Assessment

Methyl cis-5-octenoate is an unsaturated fatty acid methyl ester widely used as a flavoring and fragrance agent[1]. While it exhibits relatively low acute toxicity, its physicochemical properties present specific logistical and safety challenges in a high-throughput laboratory setting.

The presence of the ester functional group and the cis-5 double bond dictates its reactivity, volatility, and solvent properties. Because it is a non-polar to slightly polar organic solvent, it can rapidly defat the skin upon contact and solvate specific polymer chains found in standard laboratory PPE. Furthermore, its flash point classifies it as a combustible liquid, meaning that while it is stable at room temperature, any experimental workflow involving heat (e.g., refluxing, distillation) introduces a severe ignition risk[2].

Table 1: Quantitative Physical Properties & Mechanistic Implications

Property	Value	Mechanistic Implication for Safety & Handling
CAS Number	41654-15-3[1]	Unique identifier for safety tracking and inventory management.
Molecular Weight	156.22 g/mol [2]	Determines vapor density; vapors are heavier than air and may accumulate in sinks or low-lying areas.
Flash Point	73.3 °C (164 °F)[2]	Combustible liquid. Requires strict exclusion of ignition sources during heated workflows.
Specific Gravity	0.921 - 0.925[2]	Lighter than water; spills will float on aqueous surfaces, increasing the evaporative surface area.

Mechanistic Rationale for PPE Selection

Do not default to standard nitrile gloves when handling organic esters. The selection of PPE must be treated as a self-validating system where the material properties of the barrier actively resist the chemical properties of the hazard.

Table 2: PPE Matrix and Causality

PPE Category	Specification	Causal Rationale
Hand Protection	Butyl Rubber or PE/EVAL (Silver Shield)[3]	Esters rapidly solvate and permeate nitrile or latex through polymer chain relaxation. Butyl rubber features a dense, cross-linked polyisobutylene structure that highly resists oxygenated solvents, providing >8 hours of breakthrough resistance[3].
Eye Protection	Indirect-vented splash goggles	Prevents the accumulation of volatile vapors near the eyes while providing a physical barrier against liquid splashes.
Body Protection	Flame-Resistant (FR) Lab Coat	Mitigates severe burn risks in the event of a flash fire, particularly when handling the chemical near its 73.3 °C flash point[2].
Respiratory	Fume Hood (Face velocity >100 fpm)	Prevents inhalation of volatile organic compounds (VOCs) and mechanically dilutes vapor concentrations well below the Lower Explosive Limit (LEL).

Operational Workflow: Safe Handling & Transfer

To ensure scientific integrity and safety, the transfer of Methyl cis-5-octenoate must prevent both personnel exposure and chemical degradation. The cis-double bond is susceptible to auto-oxidation over time if exposed to atmospheric oxygen, which can lead to the formation of peroxides.

Protocol 1: Aseptic Transfer and Storage

• System Verification: Before opening the primary container, verify that the fume hood monitor displays a face velocity of at least 100 feet per minute (fpm). This is a critical self-validating step to ensure vapor containment.

• PPE Donning: Equip butyl rubber gloves over a thin pair of inner nitrile gloves (for dexterity and secondary splash protection). Don splash goggles and an FR lab coat.

• Static Grounding: If transferring volumes greater than 4 liters, attach grounding cables from the primary drum to the receiving vessel to prevent static discharge sparks.

• Transfer: Use glass or PTFE (Teflon) pipettes/syringes. Avoid polystyrene or uncrosslinked polyethylene, as the ester will degrade these plastics, introducing leachates into your experiment.

• Inert Purging: After aliquoting, purge the headspace of the primary container with an inert gas (Argon or Nitrogen) for 10 seconds. This displaces oxygen, preventing auto-oxidation of the cis-5 double bond and preserving the chemical's purity[4].

• Storage: Seal tightly with a PTFE-lined cap and store at 2-8 °C in a dedicated flammables cabinet away from strong oxidizing agents.

Fig 1. Step-by-step operational workflow for the safe handling and transfer of methyl cis-5-octenoate.

Spill Response & Disposal Plan

In the event of a spill, standard aqueous cleanup methods are ineffective due to the chemical's specific gravity (0.921), which causes it to float and spread on water[2].

Protocol 2: Emergency Spill Containment

• Immediate Isolation: Evacuate non-essential personnel from the immediate area. Extinguish all open flames and turn off nearby heat plates to eliminate ignition sources.

• Ventilation: Maximize fume hood sashes (if the spill is inside the hood) or ensure maximum room HVAC exhaust to dilute combustible vapors.

• Absorption: Do NOT use water. Apply an inert, non-combustible absorbent material such as dry sand, earth, or vermiculite directly onto the spill. The high surface area of these materials traps the ester via capillary action.

• Collection: Using non-sparking tools (e.g., polypropylene scoops), collect the saturated absorbent and place it into a solvent-safe, sealable hazardous waste container (preferably high-density polyethylene, HDPE).

• Disposal: Methyl cis-5-octenoate must not be discharged into the municipal sewer system. It must be disposed of via high-temperature incineration at an engineered hazardous waste facility, in accordance with local environmental regulations[5].

Fig 2. Emergency spill response and hazardous waste disposal pathway for combustible ester spills.

References

• Title: Substances Added to Food (formerly EAFUS) - Methyl cis-5-octenoate Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: methyl (Z)-5-octenoate guavanate (Bedoukian) Source: The Good Scents Company URL: [Link]

• Title: Hand Protection Chemical Resistance Guide Source: Environment, Health and Safety (San Francisco State University) URL: [Link]

• Title: Canada Gazette, Part I, Volume 151, Number 41: Disposal of Hazardous Waste Source: Government of Canada URL: [Link]

Sources

• 1. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 2. methyl (Z)-5-octenoate, 41654-15-3 [thegoodscentscompany.com]
• 3. ehs.sfsu.edu [ehs.sfsu.edu]
• 4. (z)-4-octenoic acid | Sigma-Aldrich [sigmaaldrich.com]
• 5. Canada Gazette – GOVERNMENT NOTICES [gazette.gc.ca]